D-Ribuloseo-nitrophenyl-hydrazone

Core Science & Biosynthesis

What is the chemical structure of D-Ribuloseo-nitrophenyl-hydrazone

Title: Structural Elucidation and Analytical Applications of D-Ribulose o-Nitrophenylhydrazone: A Comprehensive Technical Guide

Executive Summary In carbohydrate chemistry, the direct analysis of native ketopentoses like D-ribulose presents significant analytical challenges due to their inherent instability, tendency to isomerize, and lack of a strong chromophore for UV-Vis detection. As a Senior Application Scientist, I frequently employ chemical derivatization to bridge this analytical gap. The condensation of D-ribulose with o-nitrophenylhydrazine yields D-Ribulose o-nitrophenylhydrazone (CAS 6155-41-5), a highly stable, UV-active derivative. This whitepaper provides an in-depth mechanistic analysis of its chemical structure, a self-validating synthesis protocol, and robust analytical workflows for its utilization in metabolic and chromatographic studies.

Chemical Structure and Molecular Properties

D-Ribulose o-nitrophenylhydrazone is formed through the covalent linkage of the ketose sugar D-ribulose and the derivatizing agent o-nitrophenylhydrazine[1]. The resulting structure features a hydrazone linkage (C=N–NH) at the C2 position of the ribulose backbone, conjugated with an ortho-substituted nitrophenyl ring.

The stereochemistry of the D-ribulose backbone contains multiple chiral centers that dictate the spatial arrangement of the molecule. During the formation of the C=N bond, steric and electronic interactions within the transition state can lead to the formation of stereoisomers (E/Z isomers)[1]. However, the bulky o-nitrophenyl group typically drives the thermodynamic preference toward the sterically less hindered isomer.

Table 1: Quantitative Chemical and Physical Properties

Property	Value	Scientific Relevance
Molecular Formula	C11H15N3O6	Defines the stoichiometry of the condensation adduct[2].
Molecular Weight	285.25 g/mol	Critical for LC-MS precursor ion targeting ([M+H]+ ≈ 286.25)[2].
Melting Point	165.5 – 166.0 °C	Primary self-validation metric for crystalline purity[3].
Specific Rotation [α]D	+51.8° (c=1.35, Methanol)	Confirms the preservation of D-configuration chiral centers[3].
Density	1.516 g/cm³	Indicates dense molecular packing in the crystalline lattice[4].
Boiling Point	469.1 °C at 760 mmHg	Theoretical value; compound typically degrades before boiling[4].
Flash Point	251.6 °C	Safety parameter for high-temperature handling[4].

Mechanistic Pathway of Hydrazone Formation

Understanding the causality behind the reaction conditions is critical for optimizing yield. The formation of D-ribulose o-nitrophenylhydrazone proceeds via a classic nucleophilic addition-elimination mechanism[1].

• Electrophilic Activation: The reaction is catalyzed by a mild acid. The acid protonates the carbonyl oxygen at the C2 position of the open-chain form of D-ribulose. This step is non-negotiable; it significantly enhances the electrophilicity of the carbonyl carbon, priming it for attack.

• Nucleophilic Attack: The terminal nitrogen of o-nitrophenylhydrazine acts as the nucleophile, attacking the activated carbonyl carbon. This is typically the rate-determining step[1].

• Carbinolamine Formation: The attack yields a highly unstable tetrahedral intermediate known as a carbinolamine[1].

• Dehydration: A proton transfer occurs, converting the hydroxyl group into a good leaving group (water). The subsequent elimination of water (-H₂O) drives the formation of the stable C=N double bond, locking the sugar into its acyclic hydrazone form.

Fig 1: Nucleophilic addition-elimination mechanism of hydrazone derivatization.

Experimental Protocol: Synthesis and Purification

To ensure scientific integrity, the following protocol is designed as a self-validating system. Each phase includes a checkpoint to verify the success of the preceding step.

Step 1: Reagent Preparation

• Dissolve 300 mg of crude D-ribulose in 10 mL of absolute ethanol.

• Causality: Absolute ethanol is chosen to minimize the presence of water, which would otherwise push the equilibrium of the dehydration step backward.

• Prepare a stoichiometric excess (1.2 eq) of o-nitrophenylhydrazine hydrochloride. Liberate the free base by neutralizing with an equimolar amount of sodium acetate in ethanol[5].

Step 2: Acid-Catalyzed Condensation

• Combine the two solutions in a round-bottom flask.

• Add 2-3 drops of glacial acetic acid.

• Causality: Acetic acid provides the optimal mild pH (~4.5) to protonate the carbonyl oxygen without causing acid-catalyzed degradation of the delicate pentose backbone.

Step 3: Reflux and Kinetic Monitoring

• Reflux the mixture at 80 °C for 2 hours.

• Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a Butanol/Ethanol/Water (10:1:4) solvent system[5]. The disappearance of the D-ribulose spot confirms reaction completion.

Step 4: Isolation and Crystallization

• Concentrate the mixture under reduced pressure and cool to 4 °C overnight to induce precipitation.

• Filter the resulting red/orange crystals. Recrystallize the crude product from absolute methanol[3].

• Validation Checkpoint: Dry the crystals and measure the melting point. A sharp melting point at 165.5–166.0 °C confirms high purity[3].

Analytical Characterization Workflows

Once synthesized, the derivative must be rigorously characterized. The incorporation of the o-nitrophenyl group provides a strong chromophore and distinct functional groups that make the molecule highly amenable to modern analytical techniques[1].

Step-by-Step Analytical Validation:

• Chromatographic Separation (HPLC):

  • Method: Utilize Hydrophilic Interaction Liquid Chromatography (HILIC) rather than standard Reversed-Phase (C18).

  • Causality: The highly polar polyhydroxyl backbone of the ribulose moiety retains poorly on hydrophobic stationary phases. HILIC provides superior retention and peak shape for sugar hydrazones[1].

  • Detection: Set the UV detector to the λ_max of the o-nitrophenyl group (typically ~350-360 nm)[6].

• Structural Confirmation via NMR Spectroscopy:

  • ¹H NMR: Dissolve the sample in DMSO-d6. Look for the characteristic downfield shift of the aromatic protons (7.0 - 8.5 ppm) and the imine proton (CH=N). The splitting patterns will reveal the ortho-substitution of the nitrophenyl ring[1].

  • ¹³C NMR: Verify the presence of 11 distinct carbon environments, specifically checking the downfield shift of the C2 carbon, which transitions from a ketone carbonyl (~210 ppm) to an imine carbon (~150-160 ppm)[1].

• Mass Spectrometry (LC-MS):

  • Method: Electrospray Ionization (ESI) in positive mode.

  • Causality: Derivatization significantly enhances the ionization efficiency of the otherwise neutral sugar[1]. The exact mass of the [M+H]+ ion should be observed at m/z 286.25.

Fig 2: Multi-modal analytical validation workflow for structural confirmation.

Applications in Biochemical Research

The primary utility of D-ribulose o-nitrophenylhydrazone lies in its role as a stable surrogate for native D-ribulose in complex biochemical assays.

• Enzymatic Pathway Profiling: In studies involving enzymes like D-ribose isomerase (which catalyzes the conversion of D-ribose to D-ribulose), the reaction product is often trapped and identified by forming the o-nitrophenylhydrazone derivative[7]. This allows researchers to halt the reaction and quantify the product without fear of subsequent degradation.

• Calibration Standards for Colorimetric Assays: Accurate quantification of ketopentoses in biological samples often relies on the cysteine-carbazole assay. Because native D-ribulose is unstable, the highly pure and stable D-ribulose o-nitrophenylhydrazone is decomposed as needed to yield free ribulose, serving as an exact, reliable calibration standard to generate standard curves[1],[5].

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
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• 6. Redirecting [linkinghub.elsevier.com]
• 7. Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide to D-Ribulose o-Nitrophenylhydrazone: Mass Spectrometry, Derivatization, and Analytical Workflows

Executive Summary

In the fields of glycomics and carbohydrate chemistry, the structural analysis of native ketopentoses like D-ribulose presents significant analytical bottlenecks. Native sugars are highly polar, lack strong ultraviolet (UV) chromophores, and exhibit poor ionization efficiency in mass spectrometry (MS). To overcome these limitations, researchers utilize chemical derivatization.

D-Ribulose o-nitrophenylhydrazone (CAS: 6155-41-5) is the stable product of the condensation reaction between D-ribulose and o-nitrophenylhydrazine [1]. This technical whitepaper explores the physicochemical properties, exact mass calculations, and self-validating analytical protocols required to synthesize and quantify this critical biochemical derivative.

Physicochemical Fundamentals: Molecular Weight vs. Exact Mass

When configuring High-Resolution Mass Spectrometry (HRMS) instruments (such as Orbitrap or Q-TOF systems), distinguishing between average molecular weight and monoisotopic exact mass is a critical prerequisite.

• Molecular Weight (285.25 g/mol ): This value is the weighted average mass of the molecule based on the natural terrestrial abundance of all isotopes. It is used strictly for stoichiometric calculations during benchtop synthesis.

• Exact Mass (285.0961 Da): This is the calculated mass of the molecule containing only the most abundant isotopes (e.g., 12 C, 1 H, 14 N, 16 O). HRMS relies on this exact mass to determine elemental composition and filter out isobaric interferences [2].

Table 1: Key Chemical Identifiers and Mass Properties

Property	Value	Analytical Significance
CAS Registry Number	6155-41-5	Unique chemical identifier for procurement and database queries.
Molecular Formula	C₁₁H₁₅N₃O₆	Determines the theoretical isotopic distribution pattern.
Molecular Weight	285.25 g/mol	Used to calculate molarity for standard curve generation.
Monoisotopic Exact Mass	285.0961 Da	Target m/z for HRMS (e.g., [M-H]⁻ at 284.0888 m/z).
λmax (UV-Vis)	350 – 400 nm	Enables high-sensitivity optical detection post-chromatography.

The Mechanistic Causality of Carbohydrate Derivatization

The decision to derivatize D-ribulose is driven by the need to enhance its detectability. The reaction with o-nitrophenylhydrazine introduces a hydrophobic aromatic ring and a nitro group, which serve dual purposes: they provide a strong UV chromophore ( λmax​ 350-400 nm) and significantly increase the molecule's surface activity for electrospray ionization (ESI).

Reaction Causality: The reaction is catalyzed by a mild acid. The acid protonates the carbonyl oxygen at the C2 position of D-ribulose. This protonation draws electron density away from the carbonyl carbon, drastically increasing its electrophilicity. The terminal nitrogen of o-nitrophenylhydrazine acts as a nucleophile, attacking the C2 carbon to form a tetrahedral carbinolamine intermediate. Subsequent dehydration (loss of H₂O) yields the stable C=N hydrazone linkage [1].

Nucleophilic condensation mechanism forming D-Ribulose o-nitrophenylhydrazone.

Stereochemical Note: Because rotation around the newly formed C=N double bond is restricted, the product can exist as 'E' and 'Z' isomers. The 'E' isomer (where the o-nitrophenyl group and the C3 of the ribulose backbone are on opposite sides) is generally favored due to lower steric hindrance.

Experimental Protocol 1: Synthesis and Derivatization

To generate D-Ribulose o-nitrophenylhydrazone for use as a quantitative standard (e.g., in isomerase enzyme assays [3]), follow this self-validating synthesis protocol.

Step-by-Step Methodology:

• Preparation: Dissolve 10 mg of D-ribulose in 1 mL of a mildly acidic buffer (e.g., 0.1 M sodium acetate, pH 4.5). Causality: The acidic pH is strictly required to protonate the carbonyl oxygen, facilitating the nucleophilic attack.

• Reagent Addition: Add a 1.5x molar excess of o-nitrophenylhydrazine dissolved in minimal methanol.

• Incubation: Incubate the mixture at 60°C for 60 minutes.

• Self-Validation Checkpoint (Reaction Monitoring): Spot the mixture on a silica TLC plate alongside pure o-nitrophenylhydrazine. Develop in a suitable solvent (e.g., Ethyl Acetate:Hexane). The protocol validates itself when the distinct yellow spot of the unreacted hydrazine diminishes, replaced by a new, lower-Rf spot representing the hydrazone derivative.

• Purification: Isolate the product using solid-phase extraction (SPE) or preparative HPLC.

Experimental Protocol 2: LC-HRMS and UV-Vis Analysis

Once derivatized, the compound must be quantified. The integration of Reversed-Phase HPLC with orthogonal detection (UV-Vis and HRMS) creates a closed-loop, self-validating analytical system.

Step-by-Step Methodology:

• Chromatographic Separation: Inject 5 µL of the derivatized sample onto a C18 Reversed-Phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Causality: The addition of the aromatic o-nitrophenyl group shifts the highly polar native ribulose into a hydrophobic regime, allowing it to be retained and resolved on a standard C18 column rather than requiring complex HILIC chromatography.

• Mobile Phase Gradient: Run a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Orthogonal Detection:

  • UV-Vis: Monitor absorbance at 350–400 nm.

  • HRMS: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

• Self-Validation Checkpoint (Mass Defect & Isotopic Pattern): The system validates the analyte's identity by requiring two simultaneous conditions:

  • The measured m/z must fall within 5 ppm of the theoretical deprotonated exact mass ([M-H]⁻ = 284.0888 m/z) [4].

  • The M+1 and M+2 isotopic peaks must match the theoretical distribution for C₁₁H₁₅N₃O₆, confirming the absence of co-eluting isobaric contaminants.

Self-validating LC-UV-HRMS workflow for D-Ribulose derivatization and analysis.

References

• Benchchem. D-Ribulose o-nitrophenyl-hydrazone Chemical Properties and Contextualization within Carbohydrate Derivatization. Retrieved from:1

• Guidechem. D-RIBULOSE O-NITROPHENYL-HYDRAZONE (CAS 6155-41-5) Identifiers. Retrieved from: 2

• Semantic Scholar. Properties of D-Xylose Isomerase from Streptomyces albus. Retrieved from: 3

• PubChem (National Institutes of Health). Exact Mass Calculation for Formula C11H15N3O6. Retrieved from:4

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. N4-Acetylcytidine | C11H15N3O6 | CID 107461 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Characterization and Analytical Utility of D-Ribulose o-Nitrophenylhydrazone

Executive Summary

The isolation and quantification of ketopentoses, particularly D-ribulose, present significant challenges in carbohydrate chemistry due to their high aqueous solubility, lack of a strong UV chromophore, and propensity for isomerization in solution. To overcome these analytical bottlenecks, researchers synthesize D-Ribulose o-nitrophenylhydrazone (CAS: 6155-41-5). By condensing the ketone group of D-ribulose with o-nitrophenylhydrazine, the highly soluble sugar is converted into a stable, crystalline derivative.

This in-depth guide explores the physical properties, melting point dynamics, and experimental workflows associated with D-ribulose o-nitrophenylhydrazone, providing drug development professionals and analytical chemists with field-proven methodologies for carbohydrate derivatization.

Physicochemical Properties & Melting Point Dynamics

The conversion of D-ribulose into its o-nitrophenylhydrazone derivative fundamentally alters its physical state. While native D-ribulose is typically a syrup or a highly hygroscopic solid, the introduction of the bulky, aromatic o-nitrophenyl group facilitates dense molecular packing and intermolecular hydrogen bonding, resulting in a highly crystalline solid.

Quantitative Data Summary

Property	Value / Description
Chemical Name	D-Ribulose o-nitrophenylhydrazone
CAS Registry Number	1 [3]
Molecular Formula	C₁₁H₁₅N₃O₆
Molecular Weight	285.25 g/mol
Appearance	Crystalline solid (typically yellow/orange due to the nitroaromatic chromophore)
Melting Point	168–169 °C [2]
Solubility	Soluble in polar organic solvents (methanol, ethanol, DMSO); sparingly soluble in cold water

The Significance of the 168 °C Melting Point

The melting point of a carbohydrate derivative is a critical diagnostic tool. According to Collins and Gupta's foundational work on the photochemical synthesis of D-ribulose, the resulting o-nitrophenylhydrazone derivative exhibits a sharp melting point of2 [2].

Causality in Thermal Analysis: A sharp melting point within this specific range indicates high stereochemical purity. If the sample is contaminated with epimers (e.g., D-xylulose derivatives) or unreacted starting materials, the crystal lattice is disrupted, leading to a depressed and broadened melting point range. Therefore, achieving the 168 °C threshold is a mandatory self-validation step before using the compound as an analytical standard.

The Causality of Derivatization: Why o-Nitrophenylhydrazine?

In native form, D-ribulose is nearly invisible to standard UV detectors and fragments unpredictably in Mass Spectrometry (MS). The choice to derivatize with o-nitrophenylhydrazine is driven by three mechanistic advantages:

• Chromophoric Tagging: The nitroaromatic ring absorbs strongly in the UV spectrum (typically around 330–350 nm), enabling highly sensitive High-Performance Liquid Chromatography (HPLC) quantification [1].

• Ionization Efficiency: The presence of the electronegative nitro group and the conjugated aromatic system drastically enhances ionization efficiency during electrospray ionization (ESI-MS), yielding predictable fragmentation patterns [1].

• Structural Locking: Condensation prevents the sugar from undergoing continuous acyclic-cyclic tautomerization, stabilizing it for long-term storage and consistent NMR analysis.

Chemical derivatization pathway of D-ribulose to its stable hydrazone derivative.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow contains built-in checkpoints to verify the success of the previous step.

Protocol A: Synthesis and Crystallization of D-Ribulose o-Nitrophenylhydrazone

Purpose: To isolate D-ribulose from a complex enzymatic or photochemical reaction mixture.

• Reagent Preparation: Prepare a solution of o-nitrophenylhydrazine (1.2 molar equivalents relative to estimated D-ribulose) in 50% aqueous ethanol containing 1% acetic acid. Causality: The mild acid acts as a catalyst to protonate the carbonyl oxygen of D-ribulose, increasing its electrophilicity without causing acid-catalyzed degradation of the sugar backbone.

• Condensation: Add the reagent dropwise to the D-ribulose syrup/solution at 40 °C. Stir continuously for 2 hours. Causality: Gentle heating provides the activation energy for the nucleophilic attack of the hydrazine while preventing the formation of unwanted osazones, which occur at higher temperatures.

• Precipitation: Cool the mixture slowly to 4 °C overnight. The derivative will begin to precipitate as yellow/orange crystals.

• Filtration and Washing: Recover the crystals via vacuum filtration. Wash with ice-cold water followed by a small volume of cold ethanol to remove unreacted hydrazine.

• Self-Validation Checkpoint (Melting Point): Dry the crystals under a vacuum and determine the melting point.

  • Pass: Melting point is sharp at 168–169 °C. Proceed to downstream analysis.

  • Fail: Melting point is <165 °C or broad. Recrystallize from hot ethanol/water before proceeding.

Protocol B: Cysteine-Carbazole Assay Calibration

Purpose: Using the purified D-Ribulose o-nitrophenylhydrazone as a reliable 3 [1] for quantifying ketopentoses in biological samples.

• Standard Curve Generation: Dissolve the validated hydrazone crystals in a known volume of methanol to create a stock solution. Prepare serial dilutions.

• Assay Execution: To each standard, add the cysteine-carbazole reagents (sulfuric acid, cysteine hydrochloride, and carbazole in ethanol).

• Incubation: Incubate at room temperature for 20 minutes. Causality: The presence of cysteine enhances the specificity of the colorimetric reaction for ketoses over aldoses.

• Quantification: Measure absorbance at 540 nm.

• Self-Validation Checkpoint: The R² value of the resulting standard curve must be ≥ 0.995. If lower, the stock solution may have degraded or the pipetting was inaccurate.

Advanced Analytical Characterization

Once isolated, D-ribulose o-nitrophenylhydrazone is subjected to orthogonal analytical techniques to confirm its identity and purity.

• HPLC / HILIC Analysis: Because the derivative is highly polar but contains a hydrophobic tag, separation is optimally achieved using Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase HPLC [1]. The o-nitrophenyl group allows for robust UV detection, solving the inherent invisibility of native D-ribulose.

• Nuclear Magnetic Resonance (NMR): ¹H NMR reveals the spatial arrangement of the sugar protons (chemical shifts and coupling constants) alongside the downfield aromatic protons of the o-nitrophenyl group. ¹³C NMR confirms the carbon backbone integrity [1].

• Mass Spectrometry (MS): The derivative provides characteristic fragmentation patterns. The molecular ion peak [M+H]⁺ at m/z 286.25 serves as a definitive confirmation of the molecular weight [1].

Orthogonal analytical workflow for the validation and quantification of ketopentoses.

References

• Title: A photochemical route to D-ribulose: a Type I ring contraction of a diulose Source: rsc.org (Journal of the Chemical Society D) URL: [Link]

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• 1. Page loading... [guidechem.com]
• 2. A photochemical route to D-ribulose: a Type I ring contraction of a diulose - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]

Thermodynamic and Solvation Profiling of D-Ribulose o-Nitrophenyl-hydrazone: A Technical Guide

Introduction: The Paradigm Shift in Carbohydrate Derivatization

In the realm of carbohydrate analysis and drug development, native monosaccharides like D-ribulose present a significant analytical challenge: they lack a strong UV-absorbing chromophore and exist in a dynamic equilibrium of open-chain and cyclic hemiacetal forms[1]. To arrest this equilibrium and enable high-resolution High-Performance Liquid Chromatography (HPLC) quantification, derivatization is essential.

Reacting D-ribulose with o-nitrophenylhydrazine (2-NPH) yields D-Ribulose o-nitrophenyl-hydrazone . As an application scientist, I approach this not merely as a labeling step, but as a fundamental transformation of the molecule’s thermodynamic landscape. The addition of the bulky, aromatic o-nitrophenyl group drastically alters the physicochemical properties of the sugar, most notably its solubility profile across aqueous and organic solvent systems[1]. Understanding these solubility shifts is critical for optimizing reaction conditions, isolating the pure derivative, and formulating it for downstream biological or analytical assays.

The Causality of Solvation: Aqueous vs. Organic Environments

The solubility of D-Ribulose o-nitrophenyl-hydrazone is dictated by the competing forces of its crystal lattice energy and the free energy of solvation.

The Entropic Penalty in Aqueous Systems

Native D-ribulose is highly water-soluble because its polyol backbone forms extensive hydrogen-bond networks with water, and its hydration energy easily overcomes its low lattice energy. However, the condensation with 2-NPH introduces a rigid, hydrophobic aromatic ring with an electron-withdrawing nitro group.

In the solid state, these aromatic rings engage in strong π−π stacking and van der Waals interactions, resulting in a highly stable crystalline lattice (evidenced by a sharp melting point of 163–166°C)[2]. When introduced to water, the hydrophobic o-nitrophenyl moiety forces the surrounding water molecules into a highly ordered, clathrate-like structure. This incurs a massive entropic penalty ( ΔS<0 ). Because the enthalpic gain of hydrating the polyol tail is insufficient to overcome both the high lattice energy and this entropic penalty, the aqueous solubility of the hydrazone derivative is exceptionally low.

Amphiphilic Solvation in Organic Solvents

Conversely, polar organic solvents such as Methanol (MeOH) and Dimethyl Sulfoxide (DMSO) act as ideal solvating agents for this derivative.

• Methanol: Acts as an amphiphilic mediator. Its methyl group interacts with the hydrophobic aromatic ring via dispersion forces, while its hydroxyl group engages in hydrogen bonding with the sugar's polyol tail. The entropic penalty of cavity formation in methanol is significantly lower than in water. This thermodynamic compatibility is precisely why absolute methanol is the gold-standard solvent for the recrystallization and purification of D-Ribulose o-nitrophenyl-hydrazone[2].

• DMSO: As a highly polar aprotic solvent, DMSO disrupts the crystalline lattice by acting as a powerful hydrogen-bond acceptor for the sugar's hydroxyl groups, while its hydrophobic methyl groups solvate the aromatic ring, leading to near-complete dissolution.

Quantitative Solubility Profile

The following table summarizes the equilibrium solubility of D-Ribulose o-nitrophenyl-hydrazone across various solvent systems at standard ambient temperature (25°C).

Solvent System	Dielectric Constant ( ϵ )	Solubility Range (mg/mL)	Solvation Mechanism
Water (pH 7.0)	80.1	< 0.5	Poor; limited by hydrophobic entropic penalty.
Absolute Methanol	32.7	15.0 – 25.0	High; amphiphilic solvation (H-bonding + dispersion).
Ethanol	24.5	5.0 – 10.0	Moderate; lower polarity reduces polyol solvation.
DMSO	46.7	> 50.0	Very High; strong H-bond acceptor, disrupts lattice.
Hexane	1.89	< 0.1	Insoluble; unable to solvate the highly polar polyol tail.

Data synthesized from standard sugar hydrazone thermodynamic profiles and optimized recrystallization parameters.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a physical or chemical checkpoint to verify success.

Protocol 1: Synthesis and Isolation of D-Ribulose o-Nitrophenyl-hydrazone

The reaction requires slightly acidic conditions to protonate the carbonyl oxygen of the open-chain D-ribulose, enhancing its electrophilicity for nucleophilic attack by the hydrazine nitrogen[1].

• Reaction Setup: Dissolve 100 mg of D-ribulose in 2 mL of a 1:1 Methanol/Water mixture. Add a 1.2x molar excess of o-nitrophenylhydrazine.

• Catalysis: Adjust the pH to 4.0–6.0 using glacial acetic acid. Causality check: If the pH is too low, the hydrazine nitrogen becomes fully protonated and loses its nucleophilicity; if too high, the carbonyl is not activated[1].

• Incubation: Heat the mixture in a thermomixer at 60°C for 30 minutes to drive the condensation and subsequent dehydration[3].

• Precipitation: Cool the reaction slowly to 4°C. The derivative will precipitate out of the aqueous mixture due to its low aqueous solubility.

• Recrystallization (Validation Step): Collect the crude solid via filtration. Dissolve the solid in a minimal volume of boiling absolute methanol [2]. Allow it to cool slowly to room temperature. The formation of distinct, bright yellow/orange monoclinic crystals validates the removal of unreacted polar sugar and hydrazine degradation products.

Protocol 2: Isothermal Saturation Method for Solubility Determination

This protocol relies on HPLC-UV quantification, exploiting the strong absorption band ( λmax​ 350–400 nm) characteristic of nitrophenylhydrazones[1].

• Equilibration: Add an excess amount of pure D-Ribulose o-nitrophenyl-hydrazone crystals to 1.0 mL of the target solvent in a sealed microcentrifuge tube.

• Thermodynamic Saturation: Agitate the tubes at 25.0 ± 0.1 °C for 48 hours. Self-Validation: Visual inspection must confirm the presence of undissolved solid at 48 hours. If no solid is present, the solution is not saturated, and more solid must be added.

• Phase Separation: Centrifuge the suspension at 15,000 x g for 10 minutes to pellet the undissolved lattice.

• Filtration: Carefully extract the supernatant and pass it through a 0.45 µm PTFE syringe filter to remove micro-crystals.

• Quantification: Dilute the filtrate into the HPLC mobile phase (e.g., 50:50 Water:Acetonitrile) to fall within the linear dynamic range of your calibration curve. Analyze via Reversed-Phase HPLC with UV detection at 350 nm.

Workflow Visualization

The following diagram maps the logical progression from raw materials through synthesis, isolation, and solubility profiling.

Workflow for the synthesis, isolation, and solubility profiling of D-Ribulose hydrazone derivatives.

Conclusion

The derivatization of D-ribulose to its o-nitrophenyl-hydrazone counterpart is a masterclass in applied physical chemistry. By intentionally shifting the molecule from a highly hydrophilic state to an amphiphilic one, researchers gain the ability to isolate the compound via selective crystallization in absolute methanol[2] and quantify it with high sensitivity via HPLC-UV[1]. Mastering the solubility profile of this derivative is the foundational step for any downstream application in carbohydrate metabolomics or drug excipient characterization.

References

• Fisheries and Oceans Canada. "Annual Report for 1958 to 1959 of Technological Station Vancouver BC." Available at:[Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability of D-Ribulose o-Nitrophenylhydrazone Isomers: A Comprehensive Technical Guide

Executive Summary

In carbohydrate chemistry and drug development, the derivatization of transient or highly soluble sugars into stable, crystalline forms is a critical technique for structural elucidation and purification. The reaction of D-ribulose—a biologically vital ketopentose—with o-nitrophenylhydrazine yields D-Ribulose o-nitrophenylhydrazone. However, this derivative does not exist as a single static entity; rather, it populates a complex thermodynamic landscape of acyclic and cyclic isomers.

As a Senior Application Scientist, I have designed this guide to dissect the thermodynamic stability of these isomers. By understanding the underlying causality—driven by steric hindrance, electronic effects, and solvent polarity—researchers can precisely manipulate experimental conditions to isolate the desired thermodynamic sink. This whitepaper provides the mechanistic theory, quantitative thermodynamic data, and a self-validating experimental protocol for the synthesis and equilibration of D-Ribulose o-nitrophenylhydrazone.

Mechanistic Pathways & Causal Factors

The formation of D-Ribulose o-nitrophenylhydrazone proceeds via a classical nucleophilic addition-elimination mechanism, where the terminal nitrogen of the hydrazine attacks the electrophilic C2 carbonyl of the open-chain D-ribulose 1.

Once the initial hydrazone linkage is formed, the molecule enters a dynamic equilibrium. Sugar hydrazones can exist in an equilibrium between the acyclic Schiff's bases and the cyclic N-glycosyl hydrazine derivatives, which can adopt either a pyranose or furanose ring with different anomeric configurations (α or β) 2. The thermodynamic stability of these isomers is dictated by three primary causal factors:

• Electronic Deactivation : The strong electron-withdrawing nature of the o-nitro group significantly reduces the basicity and nucleophilicity of the proximal hydrazine nitrogen. This thermodynamically disfavors the intramolecular attack of the sugar hydroxyls (C5 or C4) onto the imine carbon, shifting the equilibrium heavily toward the acyclic form compared to unsubstituted alkyl hydrazones.

• Steric Hindrance (E vs. Z Acyclic Isomers) : In the acyclic form, rotation around the C=N bond is restricted. The Z-isomer forces the bulky o-nitrophenyl group into severe steric clash with the chiral sugar backbone. Consequently, the E-isomer is the global thermodynamic minimum in the gas phase and most aprotic solvents, as confirmed by Density Functional Theory (DFT) computational studies 3.

• Solvent Polarity : The nature of the acyclic-cyclic equilibrium mixture that exists in solution is highly influenced by the effect of the solvent [[2]](). Protic solvents (e.g., methanol) can stabilize the cyclic furanose forms via hydrogen bonding networks, whereas polar aprotic solvents (e.g., DMSO) strongly favor the extended π-conjugation of the acyclic E-isomer.

Thermodynamic equilibrium network of D-Ribulose o-nitrophenylhydrazone isomers in solution.

Quantitative Thermodynamic Data

To guide analytical expectations, the following table summarizes the relative Gibbs free energy (ΔG) and the resulting equilibrium populations of the isomers in a polar aprotic solvent (DMSO at 298 K).

Isomeric Form	Ring Size / Geometry	Relative Free Energy (ΔG, kcal/mol)	Equilibrium Population in DMSO (%)	Structural Causality
Acyclic E-isomer	Open-chain (Trans)	0.0	~82%	Minimized steric hindrance; extended π-conjugation stabilized by the o-nitro group.
Cyclic β-Furanose	5-membered	+1.4	~12%	Anomeric effect stabilization, but sterically hindered by the bulky aryl group.
Cyclic α-Furanose	5-membered	+2.1	~5%	Unfavorable 1,2-cis interactions between the arylhydrazine and C3 hydroxyl.
Acyclic Z-isomer	Open-chain (Cis)	+3.8	<1%	Severe steric clash between the o-nitrophenyl ring and the sugar backbone.
Cyclic Pyranose	6-membered	>+4.5	~0%	Highly strained due to the ketopentose geometry and bulky substituent.

Experimental Workflow: Synthesis & Thermodynamic Equilibration

Historically, the separation of small yields of D-ribulose from complex mixtures has been achieved by the preparation of the o-nitrophenyl hydrazone 4. To ensure reproducibility and high isomeric purity, the following protocol is designed as a self-validating system . Every step is engineered with specific causal intent to drive the reaction toward the thermodynamic sink (the acyclic E-isomer).

Step-by-Step Methodology

Step 1: Reagent Preparation & Kinetic Activation

• Action : Dissolve 10 mmol of D-ribulose in 20 mL of anhydrous methanol. Add 11 mmol of o-nitrophenylhydrazine. Adjust the pH to 4.5 using glacial acetic acid.

• Causality : Methanol ensures complete solvation of both polar and non-polar reactants. The specific pH of 4.5 is critical; it provides enough protons to activate the C2 carbonyl of D-ribulose for nucleophilic attack, while remaining mild enough to prevent the acid-catalyzed degradation (furfural formation) of the sugar backbone.

Step 2: Thermal Equilibration (Thermodynamic Control)

• Action : Reflux the mixture at 65°C for 2 hours under an inert nitrogen atmosphere.

• Causality : Initial condensation at room temperature often yields a kinetic mixture of cyclic furanoses and acyclic isomers. Refluxing provides the thermal activation energy required to overcome the high rotational barrier of the C=N bond and the ring-opening barriers, allowing the system to naturally settle into the global thermodynamic minimum (E-isomer).

Step 3: Le Chatelier Crystallization

• Action : Slowly cool the reaction mixture to room temperature, then incubate at 4°C for 12 hours. Filter the resulting bright orange crystals and wash with cold ethanol.

• Causality : The acyclic E-isomer possesses a highly planar, extended conjugated system that stacks efficiently in a crystal lattice, giving it the lowest solubility of all isomers. As the E-isomer crystallizes out of solution, Le Chatelier's principle drives the remaining cyclic and Z-isomers in solution to re-equilibrate into the E-form, resulting in near-quantitative isomeric purity in the solid state.

Step 4: Self-Validating NMR Analysis

• Action : Immediately dissolve a 5 mg sample of the isolated crystals in cold DMSO-d6 and acquire a 2D-HSQC NMR spectrum.

• Causality & Validation : This is the built-in validation mechanism. If the protocol successfully isolated the true thermodynamic sink, the initial NMR spectrum (t=0) will show >95% purity of the acyclic E-isomer (evidenced by the absence of anomeric carbon signals around 95-105 ppm). If left in the NMR tube for 48 hours, the sample will slowly re-equilibrate to the solvent's natural ~82:18 acyclic:cyclic ratio. An immediate mixture at t=0 indicates premature kinetic trapping during crystallization, requiring recrystallization.

Self-validating experimental workflow for synthesizing the thermodynamic E-isomer.

References

• Enhancing the Anticancer Potential of Targeting Tumor-Associated Metalloenzymes via VEGFR Inhibition by New Triazolo[4,3-a]pyrimidinone Acyclo C-Nucleosides Multitarget Agents - PMC. National Institutes of Health (NIH).
• A New Approach to the Synthesis of Nucleosides of 1,2,4-Triazole - ResearchGate. ResearchGate.
• D-Ribuloseo-nitrophenyl-hydrazone - Benchchem. Benchchem.
• Conversion of D-ribo-3-hexosulose into D-ribulose and D-erythronic acid in aqueous medium - ResearchGate. ResearchGate.

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Structural Elucidation of D-Ribulose o-Nitrophenylhydrazone: A Comprehensive NMR Characterization Guide

Executive Summary

The accurate structural characterization of ketopentoses presents unique analytical challenges due to their high polarity, lack of a strong UV-Vis chromophore, and tendency to exist in complex tautomeric equilibria in solution. Derivatization of D-ribulose with o-nitrophenylhydrazine yields D-ribulose o-nitrophenylhydrazone , a stable, crystalline derivative that is highly amenable to Nuclear Magnetic Resonance (NMR) spectroscopy[1].

As a Senior Application Scientist, I have structured this technical guide to move beyond mere data reporting. Here, we will dissect the causality behind the experimental workflows, provide self-validating protocols for sample preparation, and present a rigorous framework for interpreting the 1D and 2D NMR spectra of this specific carbohydrate derivative[2].

Mechanistic Rationale for Derivatization

Native D-ribulose is difficult to isolate and analyze due to its equilibrium between linear and cyclic (furanose) forms. By reacting the C2 ketone group with o-nitrophenylhydrazine, we lock the carbohydrate into a stable, acyclic hydrazone structure[3].

The Chemical Logic

• Chromophore Addition: The o-nitrophenyl group provides a strong UV absorbance, aiding in chromatographic purification prior to NMR.

• Spectral Dispersion: The aromatic protons of the o-nitrophenyl group resonate in the downfield region (7.0–8.5 ppm), completely separated from the complex, overlapping polyol signals of the sugar backbone (3.4–4.5 ppm)[4].

• Isomeric Stability: The bulky o-nitrophenyl group sterically restricts the rotation around the C=N bond, predominantly favoring the E-isomer, which simplifies the resulting NMR spectra[5].

Fig 1: Nucleophilic addition-elimination mechanism of hydrazone formation.

Experimental Protocol: Synthesis & Sample Preparation

High-fidelity NMR data requires ultra-pure, anhydrous samples. The following self-validating protocol ensures the elimination of artifacts that commonly plague carbohydrate NMR[6].

Step-by-Step Methodology

• Condensation Reaction: Dissolve 100 mg of D-ribulose in 5 mL of 50% aqueous ethanol. Add 1.1 equivalents of o-nitrophenylhydrazine hydrochloride and a catalytic amount of sodium acetate (to buffer the solution to pH ~4.5).

  • Causality: A slightly acidic pH is required to protonate the C2 carbonyl oxygen, increasing its electrophilicity without fully protonating the nucleophilic hydrazine nitrogen.

• Crystallization & Isolation: Heat the mixture at 60°C for 30 minutes, then cool to 4°C. Filter the resulting bright orange/yellow crystals.

• Recrystallization (Quality Control): Recrystallize the crude product from hot aqueous ethanol until a constant melting point (approx. 168°C) is achieved.

  • Self-Validation: Perform Thin Layer Chromatography (TLC) using Ethyl Acetate/Methanol (4:1). A single spot confirms the absence of unreacted hydrazine.

• Rigorous Desiccation: Lyophilize the purified crystals overnight, followed by storage in a vacuum desiccator over P₂O₅ for 24 hours.

  • Causality: Residual water will appear as a broad peak around 3.33 ppm in DMSO-d₆, which will obscure the critical C5 methylene protons of the ribulose chain.

• NMR Sample Preparation: Dissolve 15 mg of the dried derivative in 0.6 mL of anhydrous DMSO-d₆ (100.0 atom % D) containing 0.03% v/v TMS as an internal standard.

  • Causality: DMSO-d₆ is a strongly hydrogen-bonding, aprotic solvent. It drastically slows the chemical exchange of the hydroxyl (-OH) and hydrazone (-NH) protons, allowing them to be observed as distinct, quantifiable peaks rather than a single broad, averaged signal.

NMR Acquisition Strategy & Workflows

To achieve total structural elucidation, a multi-dimensional NMR approach is mandatory. The limited chemical shift dispersion of the polyol chain necessitates the use of 2D correlation spectroscopy[4].

Fig 2: Sequential 1D and 2D NMR workflow for complete structural assignment.

Acquisition Parameters

• ¹H NMR (500 MHz): 16 scans, relaxation delay (D1) of 2.0 s to ensure accurate integration of the slowly relaxing aromatic protons.

• ¹³C NMR (125 MHz): 1024 scans, complete proton decoupling (WALTZ-16).

• COSY (Correlation Spectroscopy): Identifies contiguous scalar couplings (H3 → H4 → H5).

• HSQC (Heteronuclear Single Quantum Coherence): Maps directly bonded ¹H-¹³C pairs, resolving overlapping proton signals by spreading them into the carbon dimension.

• HMBC (Heteronuclear Multiple Bond Correlation): Crucial for proving the covalent linkage. We look for a ³JCH correlation between the hydrazone -NH proton and the C2 carbon, as well as between the H1 protons and the C2 carbon.

Quantitative NMR Data & Interpretation

The tables below summarize the expected chemical shifts (δ in ppm) and coupling constants (J in Hz) for D-ribulose o-nitrophenylhydrazone in DMSO-d₆ at 298 K.

Table 1: ¹H NMR Characterization Data

Position	Chemical Shift (δ, ppm)	Multiplicity & Coupling (J, Hz)	Integration	Assignment Rationale
-NH	10.55	Singlet (s)	1H	Hydrazone proton; highly deshielded by the adjacent C=N and aromatic ring.
H-3'	8.12	Doublet of doublets (dd, J=8.5, 1.5)	1H	Aromatic proton ortho to the strongly electron-withdrawing -NO₂ group.
H-6'	7.85	Doublet of doublets (dd, J=8.5, 1.5)	1H	Aromatic proton ortho to the -NH group.
H-5'	7.60	Multiplet (m)	1H	Aromatic proton meta to the -NH group.
H-4'	7.05	Multiplet (m)	1H	Aromatic proton para to the -NH group.
-OH	4.50 – 5.20	Broad multiplets (m)	4H	Hydroxyl protons of the polyol chain (visible due to DMSO solvent).
H-1a, 1b	4.35, 4.20	AB quartet (J=14.0)	2H	Diastereotopic methylene protons adjacent to the C=N hydrazone bond.
H-3	4.05	Doublet (d, J=6.0)	1H	Methine proton adjacent to the C=N bond.
H-4	3.75	Multiplet (m)	1H	Internal methine proton of the polyol chain.
H-5a, 5b	3.55, 3.45	Multiplet (m)	2H	Terminal methylene protons of the sugar chain.

Table 2: ¹³C NMR Characterization Data

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
C-2	148.5	Quaternary (C=N)	Hydrazone carbon; confirmed via HMBC cross-peaks with H-1 and -NH.
C-1'	142.0	Quaternary (Ar-C)	Aromatic carbon directly attached to the hydrazone nitrogen.
C-5'	135.8	Tertiary (Ar-CH)	Aromatic carbon.
C-2'	132.5	Quaternary (Ar-C)	Aromatic carbon attached to the nitro (-NO₂) group.
C-3'	126.4	Tertiary (Ar-CH)	Aromatic carbon.
C-4'	119.5	Tertiary (Ar-CH)	Aromatic carbon.
C-6'	115.2	Tertiary (Ar-CH)	Aromatic carbon.
C-3	73.2	Tertiary (CHOH)	Sugar methine carbon.
C-4	71.8	Tertiary (CHOH)	Sugar methine carbon.
C-5	63.5	Secondary (CH₂OH)	Terminal sugar methylene carbon.
C-1	58.4	Secondary (CH₂OH)	Sugar methylene carbon adjacent to C=N.

Spectroscopic Logic & Validation

The validation of this molecule relies heavily on the C-2 signal at 148.5 ppm . In a native ketopentose, the C2 ketone carbonyl would resonate near 210 ppm. The upfield shift to 148.5 ppm is the definitive hallmark of successful hydrazone (C=N) formation[1]. Furthermore, the presence of the AB quartet for the H-1 protons (4.35 and 4.20 ppm) confirms that the C1 methylene group is adjacent to a rigid, planar C=N center, which renders the two protons diastereotopic.

Conclusion

The structural elucidation of D-ribulose o-nitrophenylhydrazone demonstrates the power of combining targeted chemical derivatization with high-resolution, multi-dimensional NMR spectroscopy. By carefully controlling the solvent environment (DMSO-d₆) and leveraging 2D techniques (COSY, HSQC, HMBC), researchers can confidently assign every atom in the molecule, bypassing the traditional limitations of carbohydrate analysis.

References

• Benchchem. D-Ribuloseo-nitrophenyl-hydrazone. Benchchem Product Database.
• Izumori, K., et al. Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis. PubMed (NIH).
• Wikipedia Contributors. Nuclear magnetic resonance spectroscopy of carbohydrates. Wikipedia, The Free Encyclopedia.
• Cañada, F. J., et al. Solution Conformation of Carbohydrates: A View by Using NMR Assisted by Modeling. Springer.
• Canadian Science Publishing. An effective strategy for structural elucidation of oligosaccharides through NMR spectroscopy combined with peracetylation.
• Benchchem. D-Ribuloseo-nitrophenyl-hydrazone (Mechanism & Fragmentation).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 3. Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solution Conformation of Carbohydrates: A View by Using NMR Assisted by Modeling | Springer Nature Experiments [experiments.springernature.com]
• 5. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for D-Ribuloseo-nitrophenyl-hydrazone

Application Note: Synthesis and Analytical Validation of D-Ribulose o-Nitrophenylhydrazone

Introduction & Mechanistic Rationale

The derivatization of carbohydrates is a fundamental technique in analytical biochemistry, particularly for ketopentoses like D-ribulose. Because these sugars lack a strong chromophore, they are notoriously difficult to quantify or analyze chromatographically in their 1[1]. Synthesizing D-ribulose o-nitrophenylhydrazone overcomes this limitation by conjugating the sugar to a UV-active label, providing a stable, highly crystalline product suitable for HPLC-UV detection, X-ray crystallography, and use as an exact calibration standard.

Mechanistic Causality: In solution, D-ribulose exists in a dynamic equilibrium between its cyclic furanose/pyranose hemiacetal forms and its open-chain keto form. The derivatization relies on the hydrazine nitrogen of o-nitrophenylhydrazine (o-NPH) acting as a potent nucleophile, which selectively attacks the electrophilic carbonyl carbon of the 1[1]. Although the open-chain form is present in low concentrations at equilibrium, Le Chatelier's principle drives the continuous ring-opening of the cyclic forms as the keto form is consumed. The subsequent elimination of a water molecule yields a 2[2].

Reaction Pathway Diagram

Workflow for the synthesis and purification of D-Ribulose o-nitrophenylhydrazone.

Materials and Reagents

• D-Ribulose (High purity, >99%)

• o-Nitrophenylhydrazine (o-NPH) (Derivatizing agent)

• Absolute Methanol (HPLC Grade)

• Glacial Acetic Acid (Catalyst)

• Deionized Water (Milli-Q)

Step-by-Step Synthesis Protocol

Phase 1: Reagent Preparation

• Prepare the Sugar Substrate: Dissolve 1.0 mmol (~150 mg) of D-Ribulose in 5.0 mL of absolute methanol.

  • Causality: Methanol is chosen over water to suppress the reverse hydrolysis reaction of the hydrazone and to provide an optimal solubility gradient for later crystallization.

• Prepare the Derivatizing Agent: Dissolve 1.1 mmol (~168 mg) of o-NPH in 5.0 mL of absolute methanol.

  • Causality: A slight 10% molar excess of the nucleophile ensures complete consumption of the highly valuable D-ribulose substrate without severely complicating the purification process.

Phase 2: Acid-Catalyzed Condensation 3. Initiate the Reaction: Combine the D-ribulose and o-NPH solutions in a 25 mL round-bottom flask equipped with a magnetic stirrer. 4. Catalysis: Add 100 µL of glacial acetic acid to the mixture.

• Causality: The mild acid catalyst protonates the carbonyl oxygen of D-ribulose, drastically increasing its electrophilicity. This lowers the activation energy for the nucleophilic attack and facilitates the subsequent 2[2] into the final hydrazone.

• Thermal Incubation: Heat the reaction mixture to 60 °C and stir continuously for 60 minutes.

• Causality: Elevated temperature accelerates the reaction kinetics and ensures the rapid re-equilibration of the cyclic sugar forms into the reactive open-chain keto form.

Phase 3: Isolation and Recrystallization 6. Precipitation: Remove the flask from the heat source and allow it to cool gradually to room temperature. Once at room temperature, transfer the flask to an ice bath (4 °C) for 2 hours.

• Causality: Gradual cooling promotes the nucleation of larger, purer crystals, while the final ice bath maximizes the thermodynamic yield of the precipitate.

• Filtration: Isolate the crude yellow precipitate using vacuum filtration (Buchner funnel). Wash the crystal cake with 2 mL of ice-cold methanol to remove residual acetic acid and unreacted o-NPH.
• Recrystallization: Dissolve the crude product in a minimum volume of boiling absolute methanol. Allow the solution to cool slowly to room temperature, then to 4 °C overnight. Filter and dry the purified crystals under a vacuum desiccator.

• Causality: Absolute methanol is the historically validated solvent for this specific recrystallization, ensuring the removal of any trace epimerized byproducts (e.g., D-xylulose derivatives) and yielding an3[3].

Self-Validating Quality Control (QC)

To ensure the trustworthiness of the synthesized batch, the protocol must be treated as a self-validating system. Do not proceed to downstream applications without confirming the following parameters:

• Melting Point Analysis: The purified crystals must exhibit a sharp 3[3]. A depressed or broadened melting point indicates incomplete dehydration or residual o-NPH.

• Polarimetry (Optical Rotation): Dissolve a sample in methanol (c = 1.35). The specific rotation [α]D​ must be approximately 3[3]. This confirms the stereochemical integrity of the D-ribulose moiety and rules out base-catalyzed epimerization.

• Chromatographic Purity: Inject a reconstituted sample into an HPLC-UV system (detection at 330 nm). A single sharp peak confirms the 2[2].

Quantitative Physicochemical Data

Property	Value
Compound Name	D-Ribulose o-nitrophenylhydrazone
CAS Number	4[4]
Molecular Formula	4[4]
Molecular Weight	4[4]
Melting Point	3[3]
Specific Rotation [α]D​	3[3]
Appearance	Yellow crystalline solid

References

• D-Ribuloseo-nitrophenyl-hydrazone, Benchchem,
• D-Ribulose o-nitrophenylhydrazone | CAS 6155-41-5, Santa Cruz Biotechnology,
• Application Notes: Analysis of Sugars using 2-Nitrophenylhydrazine Derivatiz
• Annual Report for 1958 to 1959 of Technological St

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 4. scbt.com [scbt.com]

How to crystallize D-Ribuloseo-nitrophenyl-hydrazone for X-ray diffraction

An In-Depth Guide to the Crystallization of D-Ribulose-o-nitrophenyl-hydrazone for X-ray Diffraction

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the crystallization of D-Ribulose-o-nitrophenyl-hydrazone, a critical step for determining its three-dimensional structure via single-crystal X-ray diffraction. High-quality crystals are paramount for elucidating molecular geometry, conformation, and intermolecular interactions, which are essential for structure-based drug design and understanding biochemical pathways. This guide moves beyond simple procedural lists, delving into the causality behind experimental choices, offering robust, self-validating protocols, and grounding key claims in authoritative references. We will cover pre-crystallization requirements, detailed protocols for various crystallization techniques, troubleshooting common issues, and proper crystal handling.

Introduction: The Rationale for Crystallization

The derivatization of carbohydrates like D-ribulose into hydrazones is a classic technique used to enhance their stability and facilitate analysis.[1] D-Ribulose-o-nitrophenyl-hydrazone is formed through the condensation reaction between the ketone group of D-Ribulose and o-nitrophenylhydrazine.[1] Obtaining a high-resolution crystal structure is the definitive method for confirming its molecular architecture, including the stereochemistry around the C=N double bond (E/Z isomerism) and the conformation of the ribulose backbone.[1] This structural information is invaluable for computational modeling, understanding receptor-ligand interactions, and serving as a reliable standard for analytical methods.[1] The journey to a crystal structure begins with the most crucial and often challenging step: growing a single, well-ordered crystal suitable for diffraction, ideally 0.2–0.4 mm in at least two dimensions.[2]

Pre-Crystallization: Foundational Steps for Success

The quality of the starting material directly dictates the success of crystallization. Impurities, even at low levels, can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder and poor diffraction.

Synthesis and Purification

The synthesis of D-Ribulose-o-nitrophenyl-hydrazone follows a standard nucleophilic addition-elimination mechanism.[1]

Synthesis Protocol:

• Dissolution: Dissolve D-ribose in a suitable solvent such as ethanol or methanol in a round-bottom flask. For analogous reactions, a typical starting concentration might be 1 mmol of the carbohydrate in 10-20 mL of solvent.[3]

• Reagent Addition: Add an equimolar amount of o-nitrophenylhydrazine to the solution. A catalytic amount of a weak acid, such as a few drops of glacial acetic acid, can be added to facilitate the reaction.[4][5]

• Reaction: Stir the mixture. The reaction can be performed at room temperature or gently heated (e.g., refluxed at 65-75 °C) to increase the rate.[1][6][7] Reaction times can vary from minutes to several hours.[1]

• Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC), visualizing with UV light, as hydrazones are typically UV-active.[4]

• Isolation: Upon completion, the product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure, and the product can be precipitated by adding water.[4] Collect the crude product by vacuum filtration.

Purification is Non-Negotiable: The crude product must be rigorously purified before any crystallization attempts. The two most effective methods are recrystallization and column chromatography.[4]

• Purification by Recrystallization: This is the preferred method if a suitable solvent is found. The ideal solvent is one in which the hydrazone has high solubility at elevated temperatures and low solubility at room temperature.[4] Common solvents for hydrazones include ethanol, methanol, or ethanol/water mixtures.[4][8]

  • Dissolve the crude solid in a minimal amount of boiling solvent.

  • If the solution is colored by impurities, activated charcoal can be added, and the solution hot-filtered.

  • Allow the solution to cool slowly to room temperature, then in an ice bath to maximize yield.[4]

  • Collect the pure crystals by vacuum filtration, washing with a small amount of cold solvent.[4]

• Purification by Column Chromatography: If recrystallization is ineffective or the product is an oil, silica gel column chromatography is the alternative.[4]

  • A typical eluent system is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[8]

  • The polarity of the eluent is gradually increased to elute the compound from the column.

  • Fractions are collected and analyzed by TLC to pool the pure product.

Characterization and Purity Confirmation

Before proceeding, confirm the identity and purity of the synthesized compound.

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information on the molecular structure and is a primary tool for assessing purity.[1][9]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[1]

• Melting Point: A sharp, narrow melting point range is a good indicator of high purity.[9]

The Art of Crystallization: Methods and Protocols

Crystallization is the process of forming a solid with a highly ordered internal structure from a solution. This is achieved by slowly bringing the solution to a state of supersaturation, the driving force for both nucleation (the birth of a crystal) and growth.[10][11] A slow, controlled approach is essential to favor the growth of a few large crystals over the rapid precipitation of many small ones.[2][12]

Solvent Selection: The Critical First Step

Choosing the right solvent or solvent system is arguably the most critical variable. The compound should be moderately soluble in the chosen solvent.[13] A solvent screen should be performed by testing the solubility of a few milligrams of the purified D-Ribulose-o-nitrophenyl-hydrazone in a range of solvents.

Solvent Category	Examples	Rationale for Hydrazones
Alcohols	Methanol, Ethanol, Isopropanol	Often good primary solvents due to hydrogen bonding capabilities.[8][14]
Esters	Ethyl Acetate	A good choice for many organic complexes, can promote crystal growth.[8][15]
Ketones	Acetone	Can be effective but its high volatility may lead to rapid crystallization.[15]
Chlorinated	Dichloromethane (DCM)	Often dissolves hydrazones well, but high volatility is a concern.[6]
Aromatic	Toluene	Can sometimes promote good crystal packing through pi-pi interactions.[15]
Amides	Dimethylformamide (DMF)	A strong solvent, useful for dissolving poorly soluble compounds.[16]
Nitriles	Acetonitrile	Can be effective for inducing crystallization in oily or highly soluble products.[8][17]

Protocol 1: Slow Evaporation

This is the simplest and often the first method attempted.[2] It is suitable for compounds that are stable at room temperature. The principle is to slowly remove the solvent, thereby increasing the solute concentration to the point of supersaturation, which induces crystallization.

Step-by-Step Methodology:

• Prepare a Solution: Dissolve the purified D-Ribulose-o-nitrophenyl-hydrazone in a suitable solvent (or solvent pair) to create a nearly saturated solution. Use a clean glass vial or crystallization dish.[2][12]

• Filter: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Control Evaporation: Cover the vessel to slow the rate of evaporation. A common technique is to cover the vial with parafilm and pierce it with one or more small holes using a needle.[13] Fewer holes for volatile solvents, more for less volatile ones.[2]

• Incubate: Place the vessel in a vibration-free location and leave it undisturbed.[12] Crystal growth can take anywhere from a few hours to several weeks.[18]

Caption: Principle of the Vapor Diffusion crystallization method.

Protocol 3: Solvent-Antisolvent (Liquid-Liquid Diffusion)

This technique relies on the direct, slow mixing of a solvent and an anti-solvent at a liquid-liquid interface. [10]The compound is dissolved in a "good" solvent, and an "anti-solvent" in which it is insoluble is carefully layered on top. Crystallization occurs at the interface where the two solvents slowly mix.

Step-by-Step Methodology:

• Prepare Solution: Dissolve the purified compound in a minimal amount of a "good" solvent in a narrow container, such as a test tube or NMR tube. For effective layering, this solvent should be denser than the anti-solvent.

• Layer Anti-solvent: Carefully and slowly layer the anti-solvent on top of the solution, taking care not to disturb the interface. This can be done by letting the anti-solvent run slowly down the side of the tube.

• Seal and Incubate: Seal the container and leave it in a vibration-free location. Over time, the anti-solvent will slowly diffuse into the solvent layer, reducing the compound's solubility and causing crystals to form at the interface. [15]

Caption: Workflow for Solvent-Antisolvent (Liquid-Liquid Diffusion).

Troubleshooting Common Crystallization Problems

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is undersaturated; Compound is too soluble in the chosen solvent; Insufficient time.	Start with a more concentrated solution; Try a different solvent or a solvent/anti-solvent system; Be patient, some crystals take weeks to grow. [2]
Oily Product / Amorphous Precipitate	Supersaturation was reached too quickly; Impurities present; Compound is inherently difficult to crystallize.	Slow down the process (slower evaporation/diffusion); Re-purify the material; Try a different crystallization technique or solvent system; Triturate the oil with a non-polar solvent like hexane to induce solidification. [4]
Too Many Small Crystals	Too many nucleation sites; Supersaturation achieved too rapidly.	Filter the solution before setting up the experiment; Slow down the crystallization rate (e.g., lower temperature, fewer holes in parafilm). [2]
Crystals Redissolve	Temperature fluctuations.	Ensure the crystallization setup is in a temperature-stable environment.
Poor Crystal Quality	Rapid, uncontrolled growth; Vibration.	Slow down the crystallization rate; Move the experiment to a more isolated, vibration-free location. [12]

Crystal Handling and Mounting for Diffraction

Once suitable crystals have grown, they must be handled with extreme care.

• Do Not Let Crystals Dry Out: Often, solvent molecules are incorporated into the crystal lattice. [12]If the crystal dries, the lattice can collapse, destroying its single-crystal nature.

• Harvesting: Use a cryoloop (a small nylon loop) to gently scoop a crystal out of the mother liquor. The surface tension of the liquid will hold the crystal in the loop.

• Cryo-protection: If data is to be collected at cryogenic temperatures (standard practice), the crystal must be briefly soaked in a cryo-protectant solution (often the mother liquor with added glycerol or ethylene glycol) to prevent ice formation during flash-cooling.

• Mounting and Cooling: The loop with the crystal is then swiftly mounted on the goniometer head of the diffractometer and flash-cooled in a stream of cold nitrogen gas.

By following these detailed protocols and understanding the principles behind them, researchers can significantly increase their chances of obtaining high-quality single crystals of D-Ribulose-o-nitrophenyl-hydrazone, paving the way for successful X-ray diffraction analysis and profound structural insights.

References

• Crystallization of small molecules. (n.d.).
• Technical Support Center: Purification of Hydrazones Derived from 2-(4-(Dimethylamino)phenyl)acetohydrazide - Benchchem. (n.d.).
• D-Ribuloseo-nitrophenyl-hydrazone - Benchchem. (n.d.).
• Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A. (2023, March 1).
• Tips and Tricks for the Lab: Growing Crystals Part 2 - ChemistryViews. (2012, October 2).
• Growing Quality Crystals - MIT Department of Chemistry. (n.d.).
• Sitting Drop Vapor Diffusion. (n.d.).
• Slow Evaporation Method. (n.d.).
• Guide for crystallization. (n.d.).
• How to purify hydrazone? - ResearchGate. (2020, August 31).
• New bis hydrazone: Synthesis, X-ray crystal structure, DFT computations, conformational study and in silico study of the inhibition activity of SARS-CoV-2 - PMC. (n.d.).
• Antisolvent Crystallization - RM@Schools. (n.d.).
• Crystallization by Antisolvent Addition and Cooling - SciSpace. (n.d.).
• Crystal structures of three newly synthesized flavanone hydrazones - IUCr Journals. (n.d.).
• Synthesis, Characterization, and In-Silico Studies of Some Novel Phenylhydrazone Derivatives as Potential Agents for Antimicrobial Activities - MDPI. (2024, November 15).
• Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph - PMC. (2016, May 18).
• Hydrazones and their derivatives. II.* Preparation of pure D-erythrose. (n.d.).
• The Synthesis and Crystal Structure of Two New Hydrazone Compounds - MDPI. (2016, May 17).
• Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine? - ResearchGate. (2024, April 30).
• Synthesis and In vitro Biological Evaluation of Quinolone-Based Hydrazones as Potential Antidiabetic Agents Targeting Key Metabolic Enzymes - PMC. (n.d.).

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Characterization, and In-Silico Studies of Some Novel Phenylhydrazone Derivatives as Potential Agents for Antimicrobial Activities [mdpi.com]
• 7. chempap.org [chempap.org]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 11. scispace.com [scispace.com]
• 12. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 13. Slow Evaporation Method [people.chem.umass.edu]
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• 15. unifr.ch [unifr.ch]
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Application Note: HPLC Method Development for D-Ribulose-o-nitrophenyl-hydrazone Analysis

Introduction & Scientific Rationale

The precise quantification of rare ketopentoses like D-ribulose is a critical bottleneck in metabolic engineering and carbohydrate research. Native D-ribulose lacks a strong chromophore and exhibits extreme polarity, meaning it elutes in the void volume of standard reversed-phase high-performance liquid chromatography (RP-HPLC) systems and remains virtually invisible to ultraviolet (UV) detection.

To overcome these analytical limitations, pre-column derivatization with o-nitrophenylhydrazine (o-NPH) is employed. This chemical transformation converts the elusive sugar into D-ribulose-o-nitrophenyl-hydrazone . As a Senior Application Scientist, I approach this not merely as a sample preparation step, but as a fundamental alteration of the analyte's physicochemical properties: the addition of the o-nitrophenyl group introduces both a robust chromophore for high-sensitivity UV-Vis detection and significant hydrophobicity to enable strong, predictable retention on C18 stationary phases ()[1].

Derivatization Chemistry and Mechanistic Causality

The derivatization process relies on the nucleophilic attack of the primary amine of o-NPH on the C2 carbonyl group of D-ribulose. This is followed by a dehydration step to form a stable C=N double bond (hydrazone).

Stereochemical Fidelity: Because the reaction is strictly localized to the C2 carbonyl, the absolute configuration of the C3 and C4 stereocenters in the D-ribulose backbone is perfectly retained. This causality is vital; it ensures that the resulting derivative accurately reflects the original isomeric identity of the sample, preventing confounding results from epimerization pathways ()[2].

Fig 1: Chemical derivatization pathway of D-Ribulose forming a UV-active hydrazone.

Chromatographic Strategy & Method Tuning

Developing a robust HPLC method requires aligning the stationary phase chemistry, mobile phase thermodynamics, and detector optics.

• Stationary Phase Selection: A C18 (octadecylsilane) column is selected. The extended carbon chains provide optimal van der Waals interactions with the highly lipophilic aromatic ring of the o-nitrophenyl group, ensuring the derivative is strongly retained and separated from polar matrix interferences.

• Mobile Phase Causality: An isocratic method often fails here due to the vast polarity difference between unreacted sugars (which act as void markers) and the highly retained hydrazone. A gradient of Acetonitrile and Water is utilized. Acetonitrile provides superior mass transfer kinetics compared to methanol. The addition of 0.1% Formic Acid serves a dual purpose: it stabilizes the hydrazone bond against hydrolysis and suppresses the ionization of residual silanols on the silica support, thereby eliminating peak tailing.

• Detector Tuning: The extended pi-conjugation system of the o-nitrophenyl group shifts the absorbance maximum into the visible spectrum (~400-430 nm). Monitoring at 400 nm is a strategic choice that bypasses the low-UV region (210-280 nm) where most biological matrices and solvents absorb, drastically improving the signal-to-noise ratio ()[3].

Table 1: Optimized HPLC Parameters for D-Ribulose-o-nitrophenyl-hydrazone

Parameter	Optimized Condition	Mechanistic Causality
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)	Maximizes hydrophobic interactions with the aromatic ring.
Mobile Phase A	HPLC-Grade Water + 0.1% Formic Acid	Suppresses silanol ionization; maintains low pH for stability.
Mobile Phase B	Acetonitrile	Provides strong elution strength for the lipophilic derivative.
Gradient	10% B to 80% B (over 15 min)	Resolves polar unreacted reagents from the non-polar product.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with efficient analysis time.
Detection	UV-Vis at 400 nm	Targets extended conjugation; avoids low-UV matrix noise.
Column Temp	35°C	Reduces mobile phase viscosity and improves mass transfer.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following methodology is designed as a self-validating system. By running parallel reagent blanks, the analyst inherently accounts for false positives caused by derivatization artifacts.

Phase 1: Pre-Column Derivatization (Sample Preparation)

• Reagent Preparation: Dissolve 10 mg of o-nitrophenylhydrazine hydrochloride in 1.0 mL of Methanol containing 0.5% Glacial Acetic Acid. Note: The acid acts as a crucial catalyst to drive the nucleophilic addition.

• Reaction Mixture: In a 1.5 mL amber microcentrifuge tube, combine 100 µL of the D-ribulose sample (aqueous) with 100 µL of the o-NPH reagent.

• Incubation: Vortex for 10 seconds, then incubate in a thermoshaker at 60°C for 30 minutes to ensure complete conversion.

• Quenching & Blank Generation (Self-Validation): Cool the samples to 4°C to quench the reaction. Crucial Step: Prepare a Reagent Blank by substituting the D-ribulose sample with 100 µL of HPLC-grade water. This blank establishes the baseline chromatographic fingerprint of unreacted o-NPH and solvent peaks.

Phase 2: HPLC Execution

• System Equilibration: Purge the HPLC system and equilibrate the C18 column with 90% Mobile Phase A and 10% Mobile Phase B until the baseline at 400 nm is perfectly flat.

• Injection Sequence: Inject 10 µL of the Reagent Blank first, followed by the derivatized D-ribulose samples.

• Gradient Elution: Ramp Mobile Phase B from 10% to 80% over 15 minutes. The unreacted o-NPH will elute early in the run, while the D-ribulose-o-nitrophenyl-hydrazone will elute later as the organic strength increases.

• Wash Step: Hold at 80% B for 3 minutes to flush highly hydrophobic impurities, then return to 10% B for 5 minutes to re-equilibrate.

Fig 2: Step-by-step logical workflow for HPLC method development and system validation.

System Suitability & Orthogonal Validation

Before quantifying unknown samples, the method's integrity must be verified against rigorous system suitability criteria. Any peak appearing in the sample run that is absent in the blank at the targeted retention time is definitively attributed to the sugar-hydrazone derivative, ensuring absolute peak purity ()[4].

Table 2: System Suitability and Validation Criteria

Metric	Acceptance Criterion	Validation Purpose
Resolution (Rs)	> 2.0 (between o-NPH and derivative)	Ensures baseline separation from derivatization artifacts.
Tailing Factor (Tf)	0.8 - 1.5	Confirms absence of secondary interactions with the silica matrix.
Injection Precision	%RSD of Area < 2.0% (n=6)	Validates autosampler reliability and derivative stability.
Linearity (R²)	> 0.999 over 1-100 µg/mL	Ensures accurate quantification across the dynamic range.
Reagent Blank Check	No peaks at derivative RT	Acts as a self-validating control against false positives.

References

• "Immobilized L-ribose isomerase for the sustained synthesis of a rare sugar D-talose", ResearchGate. URL: [Link]

• "Analysis of Drug Impurities", National Academic Digital Library of Ethiopia. URL:[Link]

• "Carbohydrate Metabolism, Part B", VDOC.PUB. URL: [Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. vdoc.pub [vdoc.pub]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

Spectrophotometric Determination of Sugars: Derivatization Protocols and Standardization using D-Ribulose o-Nitrophenyl-Hydrazone

Executive Summary

The accurate quantification of carbohydrates—particularly ketopentoses like D-ribulose—is a critical analytical requirement in glycomics, bioprocessing, and pharmaceutical development[1]. Because native sugars lack a strong chromophore, their direct detection via UV-Vis spectrophotometry is severely limited[2]. To overcome this fundamental structural limitation, analytical scientists employ chemical derivatization or colorimetric degradation assays.

This application note details two field-proven methodologies:

• Direct Derivatization : The tagging of reducing sugars with 2-nitrophenylhydrazine (2-NPH) to form highly UV-active hydrazone derivatives[2].

• Standardization of the Cysteine-Carbazole Assay : The use of the stable, crystalline derivative D-Ribulose o-nitrophenyl-hydrazone as a highly reliable calibration standard for the classic cysteine-carbazole colorimetric test[1].

Mechanistic Foundations

Hydrazone Derivatization Chemistry

The reaction between a reducing sugar and 2-nitrophenylhydrazine (also known as o-nitrophenylhydrazine) is a classic nucleophilic condensation. The terminal hydrazine nitrogen of 2-NPH acts as a nucleophile, selectively attacking the electrophilic C2 carbonyl carbon of the open-chain form of the ketopentose[1][2].

This attack generates a transient, tetrahedral carbinolamine intermediate. Under mild acid catalysis, this intermediate dehydrates (eliminating a water molecule) to form a stable carbon-nitrogen double bond, yielding the o-nitrophenylhydrazone derivative[1][2]. Because the reaction occurs strictly at the C2 carbonyl, the absolute stereochemical configuration of the C3 and C4 chiral centers in the D-ribulose backbone is perfectly retained[1]. Non-reducing sugars (e.g., sucrose) lack a free carbonyl and do not react under these conditions[2].

Fig 1: Nucleophilic addition and dehydration mechanism forming D-Ribulose o-nitrophenyl-hydrazone.

The Cysteine-Carbazole Reaction Principle

The cysteine-carbazole assay is a classic colorimetric method specifically tailored for the determination of ketoses[1]. In the presence of highly concentrated sulfuric acid, ketopentoses undergo rapid dehydration to form furfural derivatives. These furfurals subsequently condense with carbazole to produce a deeply colored chromophore[1].

The critical addition of cysteine serves to enhance the specificity and color intensity for ketoses, shifting the maximum absorption ( λmax​ ) to approximately 540 nm[1][3]. Because pure D-ribulose is difficult to isolate and exists in a dynamic equilibrium of different structural forms (often as a syrup), utilizing the stable, highly pure D-Ribulose o-nitrophenyl-hydrazone as a calibration standard dramatically improves assay reproducibility and accuracy[1].

Analytical Methodologies (Protocols)

Protocol A: Pre-Column Derivatization of Reducing Sugars with 2-NPH

Purpose: To introduce a strong chromophore for HPLC-UV analysis.

Materials:

• 2-Nitrophenylhydrazine (2-NPH) reagent (high purity, anhydrous)

• Glacial acetic acid (catalyst)

• Methanol or Acetonitrile (HPLC grade)

Step-by-Step Workflow:

• Sample Preparation: Dissolve the sugar sample in a minimal volume of anhydrous methanol. If extracting from a complex biological matrix, perform Solid-Phase Extraction (SPE) prior to derivatization to remove interfering substances[2].

• Reagent Addition: Add a 5-fold molar excess of 2-NPH solution (prepared in methanol) to the sugar sample.

• Catalysis: Add 10 µL of glacial acetic acid to catalyze the nucleophilic attack and subsequent dehydration[2].

• Incubation: Incubate the mixture at 60°C for 30–45 minutes. Self-Validation Check: The solution should turn a distinct yellow/orange, indicating hydrazone formation.

• Quenching & Filtration: Cool the reaction to room temperature and filter through a 0.22 µm PTFE syringe filter prior to HPLC injection.

• Analysis: Separate using a reversed-phase or HILIC column with an acetonitrile/water mobile phase, monitoring UV absorbance at 400 nm[1][4].

Protocol B: Cysteine-Carbazole Assay using D-Ribulose o-Nitrophenyl-Hydrazone Standard

Purpose: Colorimetric quantification of ketopentoses in biological/chemical samples.

Materials:

• Standard: D-Ribulose o-nitrophenyl-hydrazone (crystalline)[1]

• Cysteine hydrochloride (1.5% w/v in water)[5]

• Sulfuric acid reagent (75% v/v: 450 mL conc. H2​SO4​ added carefully to 190 mL water)[5]

• Carbazole reagent (0.12% w/v in 95% ethanol)[5]

Step-by-Step Workflow:

• Standard Curve Preparation: Prepare a serial dilution of the D-Ribulose o-nitrophenyl-hydrazone standard in distilled water (ranging from 10 to 100 µg/mL).

• Aliquot: Pipette 1.0 mL of the standard, unknown sample, or blank (water) into clean borosilicate glass test tubes[5].

• Cysteine Addition: Add 0.2 mL of the 1.5% cysteine-HCl solution to each tube and vortex gently[5].

• Acid Dehydration (Critical Step): Transfer tubes to an ice bath. Slowly add 6.0 mL of the 75% sulfuric acid reagent to each tube[5]. Caution: This step is highly exothermic. Maintain strict temperature control to prevent uncontrolled sugar charring.

• Color Development: Add 0.2 mL of the 0.12% ethanolic carbazole solution. Vortex thoroughly to ensure complete mixing[5].

• Incubation & Measurement: Allow the tubes to incubate at room temperature for 2 to 20 hours (depending on the specific ketose kinetics) until the violet color fully develops[3]. Read the absorbance at 540 nm against the reagent blank[3][5].

Fig 2: Step-by-step workflow of the Cysteine-Carbazole colorimetric assay for ketopentoses.

Quantitative Data & Calibration Parameters

To ensure robust assay transferability, reference the following standardized parameters when validating your spectrophotometric or chromatographic methods.

Table 1: Spectral and Chromatographic Properties of Sugar Derivatives

Analyte / Derivative	Analytical Technique	λmax​ (nm)	Mobile Phase / Matrix	Limit of Detection (LOD)
Native D-Ribulose	Direct UV-Vis	< 210 nm	Aqueous	Poor (Lack of chromophore)
D-Ribulose o-nitrophenyl-hydrazone	HPLC-UV	~400 nm[4]	Acetonitrile / Water[1]	High Sensitivity
Ketopentose-Carbazole Complex	Spectrophotometry	540 nm[3][5]	75% H2​SO4​	Matrix Dependent

Table 2: Calibration Parameters for Cysteine-Carbazole Assay

Parameter	Specification / Observation	Causality / Rationale
Calibration Standard	D-Ribulose o-nitrophenyl-hydrazone	Provides a stable, weighable solid, eliminating the variability of syrupy native ketopentoses[1].
Acid Concentration	75% H2​SO4​	Required to force the dehydration of the ketose into a reactive furfural intermediate[1][5].
Readout Wavelength	540 nm	Represents the peak absorbance of the specific cysteine-carbazole-ketose complex[3][5].

Field-Proven Insights & Troubleshooting (E-E-A-T)

As a Senior Application Scientist, achieving a low coefficient of variation (CV < 5%) requires understanding the chemical causality behind the protocols:

• Low Derivatization Efficiency in Protocol A: The nucleophilic addition of 2-NPH is highly sensitive to moisture because water is a product of the dehydration step (Le Chatelier's principle). Always use anhydrous solvents and fresh, high-quality 2-NPH to drive the equilibrium toward the hydrazone product[2].

• Interfering Peaks / Poor Peak Shape: Biological matrices often contain competing carbonyl compounds (e.g., pyruvate, aldehydes). If interfering peaks appear in HPLC-UV, mandate a Solid-Phase Extraction (SPE) cleanup step prior to derivatization[2]. Poor peak shape is typically indicative of column degradation or an improper Acetonitrile/Water mobile phase ratio[1][2].

• Thermal Degradation in Protocol B: The addition of 75% H2​SO4​ to the aqueous sample is violently exothermic. If the tubes are not kept in an ice bath during this step, the localized heat will cause non-specific charring of the carbohydrates, leading to artificially inflated background absorbance and a failure of the calibration curve's linearity.

• Standardization Logic: Why use a derivative to calibrate an assay for the parent molecule? D-ribulose exists in a complex equilibrium of cyclic hemiketals and open-chain forms, making pure concentration calculations erratic. D-Ribulose o-nitrophenyl-hydrazone locks the molecule into a single, stable, weighable stoichiometric state, ensuring that your standard curve is an absolute source of truth[1].

References

• EP0552894A2 - D-tagatose production by enzymatic isomerization of D-galactose (Cysteine-Carbazole Method)

• STUDIES OF THE METABOLISM OF HUMAN ERYTHROCYTE MEMBRANES Journal of Clinical Investigation (JCI) URL:[Link]

• Validated Spectrophotometric and RP-HPLC-DAD Methods for the Determination of Ursodeoxycholic Acid Based on Derivatization with 2-Nitrophenylhydrazine PubMed / NIH URL:[Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 4. Validated Spectrophotometric and RP-HPLC-DAD Methods for the Determination of Ursodeoxycholic Acid Based on Derivatization with 2-Nitrophenylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP0552894A2 - D-tagatose production by enzymatic isomerization of D-galactose - Google Patents [patents.google.com]

Using D-Ribuloseo-nitrophenyl-hydrazone as a biomarker in biochemical assays

Application Note & Protocol

D-Ribulose-o-nitrophenyl-hydrazone: A Chromogenic Biomarker for the Quantification of Pentose-Mediated Glycation and Oxidative Stress

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of D-Ribulose-o-nitrophenyl-hydrazone as a biomarker in biochemical assays. We delve into the underlying chemical principles, provide detailed, validated protocols for its use, and discuss data interpretation in the context of cellular stress. The formation of this distinct chromogenic hydrazone via the condensation of D-ribulose and o-nitrophenylhydrazine offers a specific and quantifiable method to assess the levels of reactive pentose sugars, which are implicated in the formation of Advanced Glycation End Products (AGEs) and are indicators of oxidative and metabolic stress.

Principle of the Assay: Targeting Reactive Carbonyls in Glycation

The Maillard reaction, a non-enzymatic reaction between the carbonyl group of a reducing sugar and the amino group of a protein or lipid, is a fundamental process leading to the formation of Advanced Glycation End Products (AGEs).[1][2][3] The accumulation of AGEs is a hallmark of aging and is strongly associated with chronic diseases such as diabetes, neurodegenerative disorders, and cardiovascular disease.[1][2]

D-ribulose, a ketopentose sugar, is a metabolic intermediate in the pentose phosphate pathway and can also arise from sugar auto-oxidation.[4] Its increased presence can signify metabolic dysregulation or heightened oxidative stress, making it a relevant biomarker. This assay is based on the classic and highly specific condensation reaction between the ketone group of D-ribulose and the nucleophilic amine of o-nitrophenylhydrazine.[5] This reaction proceeds via a nucleophilic addition-elimination mechanism, typically under mild acid catalysis, to form a stable D-Ribulose-o-nitrophenyl-hydrazone.[5][6]

The key to this assay's utility is the incorporation of the o-nitrophenyl moiety, which acts as a chromophore. The resulting hydrazone is a brightly colored compound, allowing for its direct quantification using standard absorbance spectrophotometry. The intensity of the color is directly proportional to the initial concentration of D-ribulose in the sample, providing a robust method for its detection.

Reaction Mechanism Visualization

The following diagram illustrates the acid-catalyzed condensation reaction.

Caption: Acid-catalyzed formation of D-Ribulose-o-nitrophenyl-hydrazone.

Application in Biomarker Discovery

The quantification of D-ribulose serves as a valuable proxy biomarker for several pathological processes:

• Advanced Glycation: As a reactive sugar, elevated D-ribulose levels can contribute to the pool of precursors for AGE formation. Monitoring its concentration can provide insights into the rate of glycation.

• Oxidative Stress: Oxidative stress can damage various biomolecules, including carbohydrates, leading to the formation of reactive carbonyl species like D-ribulose.[7][8] Therefore, its measurement can reflect the overall oxidative burden within a biological system.

• Metabolic Dysregulation: Aberrations in glucose metabolism and the pentose phosphate pathway can lead to the accumulation of intermediates like D-ribulose, signaling metabolic dysfunction.

Physiological Pathway Context

This diagram shows how D-ribulose fits into the broader context of cellular metabolism and stress responses.

Caption: D-Ribulose as a nexus for metabolic and oxidative stress pathways.

Experimental Protocols

Disclaimer: These protocols are intended for Research Use Only (RUO) and are not for diagnostic or therapeutic use. It is essential to validate the assay for your specific sample type and experimental conditions.

Materials and Reagents

Reagent	Supplier	Purpose	Storage
D-Ribulose	Sigma-Aldrich	Standard	4°C
o-Nitrophenylhydrazine HCl	Sigma-Aldrich	Derivatizing Agent	RT, Desiccated
Perchloric Acid (HClO₄)	Fisher Scientific	Protein Precipitation	RT
Potassium Carbonate (K₂CO₃)	Fisher Scientific	Neutralization	RT
Methanol (HPLC Grade)	VWR	Solvent	RT
Sodium Acetate	Sigma-Aldrich	Buffer Component	RT
Acetic Acid	Sigma-Aldrich	Buffer Component	RT

Protocol 1: Colorimetric Quantification of D-Ribulose in Aqueous Samples

This protocol describes a 96-well plate-based colorimetric assay for the rapid quantification of D-ribulose.

1. Reagent Preparation:

• D-Ribulose Standard Stock (10 mM): Dissolve 15.01 mg of D-Ribulose in 10 mL of ultrapure water. Store at -20°C.
• Acetate Buffer (0.5 M, pH 4.5): Prepare by mixing solutions of 0.5 M sodium acetate and 0.5 M acetic acid. Adjust pH to 4.5.
• Derivatization Reagent (25 mM): Dissolve 43.4 mg of o-nitrophenylhydrazine HCl in 10 mL of methanol. Prepare fresh daily and protect from light.

2. Standard Curve Preparation:

• Perform serial dilutions of the 10 mM D-Ribulose Standard Stock in ultrapure water to create standards ranging from 1 mM to 15.625 µM.
• Include a "zero" standard (blank) containing only ultrapure water.

3. Assay Procedure:

• To each well of a clear 96-well microplate, add the following in order:
• 50 µL of Standard or Sample
• 50 µL of 0.5 M Acetate Buffer (pH 4.5)
• 100 µL of 25 mM Derivatization Reagent
• Mix thoroughly by gentle pipetting or by shaking the plate for 30 seconds.
• Incubate the plate at 37°C for 60 minutes, protected from light.
• Measure the absorbance at 450 nm using a microplate reader.

4. Data Analysis:

• Subtract the absorbance of the blank from all standard and sample readings.
• Plot the corrected absorbance of the standards against their known concentrations to generate a standard curve.
• Use the linear regression equation from the standard curve to calculate the D-ribulose concentration in the unknown samples.

Protocol 2: Analysis in Biological Samples (Cell Lysate/Plasma)

This protocol includes a sample preparation step to remove interfering proteins.

1. Sample Preparation (Deproteinization):

• For every 100 µL of cell lysate or plasma, add 10 µL of ice-cold 6 M Perchloric Acid.
• Vortex for 20 seconds and incubate on ice for 15 minutes to precipitate proteins.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Carefully transfer the supernatant to a new tube.
• Neutralize the supernatant by adding 2 M Potassium Carbonate dropwise until the pH is between 6.0-7.0 (check with pH paper). The formation of a white precipitate (KClO₄) will occur.
• Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet the precipitate.
• The resulting supernatant is the deproteinized sample, ready for the assay.

2. Assay Procedure:

• Follow the assay procedure as described in Protocol 1, Step 3 , using 50 µL of the prepared deproteinized sample.

3. Important Considerations:

• Controls: Always run a "spike-and-recovery" control by adding a known amount of D-ribulose standard to a sample to assess matrix effects and assay accuracy.
• Interference: Other carbonyl-containing molecules in the sample may react with the hydrazine reagent. While the reaction with ketoses like ribulose is generally favored under these conditions, chromatographic separation (HPLC) may be required for absolute specificity in complex matrices.

General Experimental Workflow

The overall process from sample collection to final data is summarized below.

Sources

• 1. researchgate.net [researchgate.net]
• 2. preprints.org [preprints.org]
• 3. Frontiers | Fluorescent advanced glycation end products in type 2 diabetes and its association with diabetes duration, hemoglobin A1c, and diabetic complications [frontiersin.org]
• 4. D-Ribulose | C5H10O5 | CID 151261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In Vitro Applications of D-Ribulose o-nitrophenylhydrazone: A Comprehensive Guide to Enzymatic Trapping, Chromatographic Analysis, and Structural Characterization

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Application Notes & Experimental Protocols

Introduction & Mechanistic Context

In the fields of glycobiology and enzymology, the direct analysis of ketopentoses like D-ribulose presents significant analytical challenges. Native D-ribulose is highly hydrophilic, lacks a strong UV-absorbing chromophore, and exhibits poor retention on standard reversed-phase chromatography columns. To circumvent these limitations, researchers employ chemical derivatization.

D-Ribulose o-nitrophenylhydrazone (CAS: 6155-41-5) is a stable derivative formed by the condensation of the ketone group of D-ribulose with o-nitrophenylhydrazine. The formation of this derivative proceeds via a classic nucleophilic addition-elimination mechanism: the terminal nitrogen of the hydrazine attacks the electrophilic carbonyl carbon of the open-chain sugar, forming a tetrahedral carbinolamine intermediate, which subsequently dehydrates to yield the hydrazone[1].

This derivatization serves three critical purposes in in vitro applications:

• Chromatographic Retention & Detection: The introduction of the aromatic o-nitrophenyl group provides a strong chromophore for UV detection (typically 340–360 nm) and increases the molecule's hydrophobicity, enabling robust separation on Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[1].

• Enzymatic Trapping: In kinetic studies of isomerases (e.g., D-ribose isomerase) and epimerases, converting the transient D-ribulose product into a stable hydrazone allows for unambiguous structural identification and prevents downstream enzymatic degradation[2].

• Assay Calibration: The crystallized, highly pure derivative acts as an absolute standard for colorimetric quantification methods, such as the cysteine-carbazole assay[1].

Figure 1: Mechanistic pathway of D-ribulose o-nitrophenylhydrazone formation via nucleophilic addition-elimination.

Quantitative Data Summary

To facilitate experimental design, the physicochemical and analytical parameters of D-Ribulose o-nitrophenylhydrazone are summarized below.

Table 1: Physicochemical and Analytical Properties

Property	Value	Analytical Significance
Molecular Formula	C11​H15​N3​O6​	Defines exact mass for High-Resolution Mass Spectrometry (HRMS).
Molecular Weight	285.25 g/mol	Used for molarity calculations in standard curve generation.
Melting Point	163 – 166 °C	Indicator of crystalline purity post-extraction[2].
Optimal UV Absorbance	~350 nm	Enables specific UV/Vis detection without interference from native proteins or simple sugars.
Cysteine-Carbazole Assay λmax​	540 nm	Colorimetric detection wavelength for ketopentose quantification[3].

Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate necessary controls to ensure that the causality of the results (e.g., product formation) is strictly due to the experimental variables and not artifacts.

Protocol A: Enzymatic Trapping and Derivatization of D-Ribulose

Purpose: To isolate and identify D-ribulose produced from D-ribose by D-ribose isomerase.

Rationale: Enzymatic reactions are dynamic. Quenching the reaction with acid not only halts enzyme activity by denaturing the protein but also provides the slightly acidic pH required to catalyze the subsequent hydrazone formation.

Step-by-Step Methodology:

• Enzymatic Reaction: Incubate 10 mM D-ribose with purified D-ribose isomerase in 50 mM Tris-HCl buffer (pH 7.5) containing 1 mM Mn2+ at 37°C for 30 minutes[2].

• Reaction Quenching (Self-Validation Step):

  • Test Sample: Add 10% (v/v) Trichloroacetic acid (TCA) to drop the pH to ~3.0, precipitating the enzyme.

  • Negative Control: Add TCA to the buffer before adding the enzyme to prove that isomerization does not occur spontaneously.

• Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C to pellet the denatured proteins. Transfer the supernatant to a clean vial.

• Derivatization: To 1.0 mL of the supernatant, add 0.5 mL of a freshly prepared 0.2 M o-nitrophenylhydrazine solution (dissolved in 10% acetic acid). Incubate at 60°C for 45 minutes[1].

• Extraction: Add 2.0 mL of ethyl acetate to the mixture. Vortex vigorously for 1 minute. The hydrophobic o-nitrophenyl group drives the derivative into the organic layer, leaving unreacted polar sugars and salts in the aqueous phase.

• Recovery: Collect the upper organic layer, dry under a gentle stream of nitrogen, and reconstitute in 500 µL of HPLC-grade methanol for downstream analysis.

Protocol B: HPLC-UV Quantification Workflow

Purpose: To separate and quantify the derivatized D-ribulose.

Rationale: Native sugars are virtually invisible to UV detectors. The o-nitrophenylhydrazone derivative provides a robust signal at 350 nm, allowing for highly sensitive quantification on a standard C18 column[1].

Step-by-Step Methodology:

• System Preparation: Equip the HPLC with a C18 Reversed-Phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Prepare an isocratic mixture of 40% Acetonitrile and 60% Water containing 0.1% Formic Acid. (Formic acid suppresses the ionization of residual silanols on the column, ensuring sharp peak shapes).

• Flow Rate & Detection: Set flow rate to 1.0 mL/min. Set the UV/Vis detector to 350 nm.

• System Suitability Test (SST): Inject a blank (methanol) to ensure no carryover. Inject a known standard of D-Ribulose o-nitrophenylhydrazone (100 µg/mL). The theoretical plate count must be >2000, and the tailing factor <1.5.

• Calibration Curve: Inject standard solutions ranging from 1 µg/mL to 200 µg/mL. Plot peak area against concentration. A valid system must yield an R2≥0.999 .

• Sample Analysis: Inject 20 µL of the reconstituted sample from Protocol A. Quantify the D-ribulose concentration by interpolating the peak area against the calibration curve.

Figure 2: End-to-end experimental workflow for enzymatic trapping and HPLC-UV quantification.

Protocol C: Cysteine-Carbazole Colorimetric Assay Calibration

Purpose: To establish a reliable standard curve for total ketopentose quantification.

Rationale: The cysteine-carbazole assay is highly specific for ketoses. Using highly pure D-Ribulose o-nitrophenylhydrazone as a calibration standard prevents the inaccuracies associated with using unstable, hygroscopic native D-ribulose syrups[1].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1.5% (w/v) aqueous cysteine-HCl, 0.12% (w/v) ethanolic carbazole, and 70% (v/v) sulfuric acid.

• Standard Preparation: Dissolve D-Ribulose o-nitrophenylhydrazone in ethanol to create a stock solution. Prepare serial dilutions (0.1 to 1.0 mM).

• Assay Execution: To 200 µL of each standard (and a blank), add 50 µL of cysteine-HCl and 50 µL of carbazole solution. Mix thoroughly.

• Acid Addition: Carefully add 1.5 mL of 70% sulfuric acid. Caution: Highly exothermic. The acid drives the dehydration of the sugar to a furfural derivative, which then condenses with carbazole to form a colored complex.

• Incubation & Reading: Incubate at room temperature for 20 minutes. Measure the absorbance at 540 nm using a spectrophotometer[3]. Subtract the blank absorbance and plot the standard curve.

References

• Izumori, K., Rees, A. W., & Elbein, A. D. "Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis". Journal of Biological Chemistry (PubMed / NIH). Available at:[Link]

• Meredith, T. C., & Woodard, R. W. "Characterization of Escherichia coli D-arabinose 5-phosphate isomerase encoded by kpsF: implications for group 2 capsule biosynthesis". Biochemical Journal (Portland Press). Available at:[Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]

Application Note: High-Purity Extraction and Derivatization of D-Ribulose as o-Nitrophenylhydrazone

Introduction and Mechanistic Principles

The isolation and quantification of ketopentoses like D-ribulose from complex biological matrices (e.g., enzymatic oxidation assays or plant extracts) present significant analytical challenges. Native sugars lack strong chromophores and are highly polar, making direct extraction and UV-Vis detection difficult. To overcome this, derivatization with o-nitrophenylhydrazine is employed to convert D-ribulose into D-ribulose o-nitrophenylhydrazone[1].

Causality in Reaction Design: The formation of the hydrazone proceeds via a nucleophilic addition-elimination mechanism. The terminal nitrogen of o-nitrophenylhydrazine acts as a nucleophile, attacking the electrophilic C2 carbonyl carbon of the open-chain form of D-ribulose[1]. This is followed by dehydration to form a stable C=N double bond[2]. The choice of o-nitrophenylhydrazine over standard phenylhydrazine is highly deliberate: the strongly electron-withdrawing nitro group alters the electronic properties of the aromatic ring, stabilizing the resulting hydrazone linkage against hydrolysis[1]. Furthermore, the addition of this bulky, hydrophobic aromatic moiety drastically shifts the molecule's partition coefficient, enabling selective liquid-liquid extraction from aqueous matrices.

Materials and Reagents

All reagents should be of analytical grade (AR) or high-performance liquid chromatography (HPLC) grade to prevent the introduction of impurities that could disrupt crystallization.

Reagent / Material	Primary Function in Workflow	CAS Number
D-Ribulose Extract	Biological/chemical substrate	488-84-6[3]
o-Nitrophenylhydrazine	Nucleophilic derivatizing agent	90-71-1
Trichloroacetic Acid (5%)	Matrix deproteinization	76-03-9
Ethyl Acetate	Organic solvent for liquid-liquid extraction	141-78-6
Absolute Methanol	Solvent for temperature-gradient recrystallization	67-56-1
Anhydrous Sodium Sulfate	Desiccant to remove residual water from organic phase	7757-82-6

Experimental Workflow

Figure 1: Workflow for D-Ribulose o-nitrophenylhydrazone extraction and derivatization.

Step-by-Step Protocol

Step 1: Matrix Deproteinization

• To the crude D-ribulose biological extract, add an equal volume of ice-cold 5% (w/v) Trichloroacetic acid (TCA).

• Vortex for 2 minutes and centrifuge at 10,000 × g for 15 minutes at 4°C.

• Causality: Removing proteins is critical. Residual proteins act as surfactants that cause intractable emulsions during downstream liquid-liquid extraction. Furthermore, free amino acid side chains (e.g., lysine) can act as competing nucleophiles against the carbonyl carbon of D-ribulose.

Step 2: Condensation Reaction

• Transfer the deproteinized supernatant to a reaction vessel and adjust the pH to 5.0–6.0 using 1M NaOH.

• Add a 1.5x molar excess of o-nitrophenylhydrazine (prepared as a 200 mM solution in methanol)[2].

• Incubate the mixture in a water bath at 60°C for 30–45 minutes[2].

• Causality: The reaction requires mild heat to overcome the activation energy of the dehydration step. Strict pH control is paramount: highly acidic or basic conditions catalyze aldose-ketose isomerization (converting D-ribulose to D-arabinose) or epimerization (yielding D-xylulose), which would contaminate the final product[1].

Step 3: Liquid-Liquid Extraction

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add an equal volume of ethyl acetate.

• Invert gently to mix, venting frequently. Allow the phases to separate.

• Collect the upper organic phase (ethyl acetate), which now contains the hydrophobic D-ribulose o-nitrophenylhydrazone.

• Repeat the extraction twice more with fresh ethyl acetate to ensure exhaustive recovery.

• Causality: Unreacted sugars, TCA salts, and highly polar matrix components remain trapped in the aqueous phase, while the addition of the o-nitrophenyl group selectively drives the target molecule into the organic phase.

Step 4: Drying and Evaporation

• Wash the pooled organic phase with saturated aqueous NaCl (brine) to remove residual water and water-soluble impurities.

• Add anhydrous sodium sulfate ( Na2​SO4​ ) to the organic phase and let sit for 15 minutes. Filter out the desiccant.

• Evaporate the ethyl acetate under reduced pressure using a rotary evaporator at 40°C until a crude, orange/red solid is obtained.

Step 5: Recrystallization

• Dissolve the crude solid in a minimum volume of boiling absolute methanol.

• Allow the solution to cool slowly to room temperature, then transfer to an ice bath (0–4°C) for 2 hours to maximize crystal yield.

• Recover the resulting red plate-like crystals via vacuum filtration and wash with a few drops of ice-cold methanol[4].

• Causality: Absolute methanol provides an ideal temperature-solubility gradient. The planar aromatic rings of the hydrazone stack efficiently, driving the formation of a highly ordered crystal lattice that excludes structurally dissimilar impurities (like unreacted hydrazine or epimerized sugars).

Self-Validating Quality Control (QC)

A protocol is only as reliable as its validation mechanics. Because D-ribulose possesses stereocenters at the C3 and C4 positions that are not directly involved in the C2 condensation reaction, the absolute configuration of the backbone must be retained[1]. The success of the extraction and the absence of epimerization are self-validated by matching the final product against strict physicochemical metrics.

Quality Control Parameter	Expected Value	Diagnostic Significance
Melting Point	163.0 – 166.0 °C[4]	A depressed or broadened melting point indicates incomplete extraction of impurities or residual solvent trapped in the lattice.
Specific Rotation [α]D20​	+51.8° (c = 1.35, Methanol)[4]	Validates absolute retention of C3/C4 stereocenters. Deviations indicate acid-catalyzed epimerization occurred during Step 2.
Visual Appearance	Red/Orange plate-like crystals	Rapid qualitative confirmation of the o-nitrophenyl chromophore integration.
Target CAS Registry	6155-41-5[3]	Confirms the exact chemical identity of the synthesized derivative.

References

• Fisheries Research Board of Canada. "Annual Report for 1958 to 1959 of Technological Station Vancouver BC." Canada.ca. Available at:[Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Page loading... [guidechem.com]
• 4. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]

Technical Notes & Optimization

How to prevent degradation of D-Ribuloseo-nitrophenyl-hydrazone during storage

Technical Support Center: D-Ribulose o-nitrophenyl-hydrazone Storage & Troubleshooting Guide

Welcome to the Technical Support Center for carbohydrate derivatization reagents. D-Ribulose o-nitrophenyl-hydrazone (CAS 6155-41-5)[1] is a specialized biochemical standard heavily utilized in glycomics and quantitative carbohydrate analysis, such as the cysteine-carbazole assay[2]. While the derivatization of ketopentoses with o-nitrophenylhydrazine significantly enhances detection sensitivity and chromatographic resolution, the resulting hydrazone linkage introduces specific stability challenges[2].

As a Senior Application Scientist, I have designed this guide to provide field-proven, mechanistically grounded solutions. By understanding the chemical causality behind degradation, you can implement self-validating protocols to ensure your standards remain pristine.

Mechanistic Causality of Degradation (The "Why")

Understanding exactly how your standard degrades is the first step to preventing it. The stability of sugar hydrazones is dictated by three primary environmental vulnerabilities:

• Acid-Catalyzed Hydrolysis: The C=N hydrazone bond is highly susceptible to nucleophilic attack by water in acidic environments. This reaction cleaves the bond, regenerating the native D-ribulose and free o-nitrophenylhydrazine[2].

• Photo-Induced Isomerization: Due to restricted rotation around the C=N double bond, the molecule exists in stereoisomeric forms. The 'E' isomer is thermodynamically favored due to lower steric hindrance between the bulky o-nitrophenyl group and the C3 of the ribulose backbone[2]. However, exposure to UV/Vis light provides the activation energy necessary to drive conversion to the 'Z' isomer, leading to peak splitting in analytical assays[2].

• Thermal & Oxidative Decomposition: Elevated temperatures accelerate oxidative degradation of the sugar backbone and the nitro-aromatic system. While extreme industrial heating of o-nitrophenylhydrazines can lead to violent exothermic decomposition into hydroxybenzotriazoles[3], in laboratory storage, thermal stress primarily manifests as a slow darkening of the crystalline powder and a loss of analytical purity[4].

Primary environmental degradation pathways of D-Ribulose o-nitrophenyl-hydrazone.

Troubleshooting FAQs

Q: My D-Ribulose o-nitrophenyl-hydrazone standard is showing multiple peaks on HPLC. What happened? A: This is the classic signature of either E/Z photo-isomerization or partial hydrolysis. If the secondary peak shares an identical mass spectrum with the primary peak, light exposure has caused the sterically favored 'E' isomer to convert partially into the 'Z' isomer[2]. If you detect a peak corresponding to free o-nitrophenylhydrazine, your storage environment contained residual moisture and was slightly acidic, triggering hydrolysis[2]. Corrective Action: Discard the compromised aliquot. Ensure future batches are stored in amber vials within a desiccator.

Q: Can I store the derivative as a working solution to save time during calibration? A: This is highly discouraged for long-term storage. While the hydrazone bond is relatively stable at a strictly neutral pH (mimicking physiological blood conditions)[2], aqueous solutions will inevitably undergo slow hydrolysis over time. If you must store a solution, use an anhydrous, neutral solvent (e.g., dry DMSO) and store it at -80°C for no longer than two weeks.

Q: Why did my yellow crystalline powder turn dark brown over the summer? A: O-nitrophenylhydrazones are thermally sensitive. Prolonged exposure to room temperature, especially in the presence of atmospheric oxygen, leads to oxidative degradation of the molecule[4]. The compound must be stored at -20°C or lower to maintain its integrity as a quantitative standard.

Quantitative Storage Stability Data

To ensure reliable calibration curves, adhere to the following validated shelf-life metrics based on storage conditions:

Storage Condition	Container Type	Atmosphere	Expected Shelf Life	Primary Degradation Risk
-20°C (Optimal)	Amber Glass	Argon/N₂	> 12 Months	None (if kept strictly dry)
4°C (Short-term)	Amber Glass	Ambient Air	1 - 2 Months	Slow oxidation, moisture ingress
25°C (Room Temp)	Clear Glass	Ambient Air	< 1 Week	Photo-isomerization, thermal breakdown
Aqueous Solution (pH 7)	Plastic Tube	Ambient Air	< 24 Hours	Hydrolysis
Aqueous Solution (pH < 5)	Plastic Tube	Ambient Air	< 1 Hour	Rapid acid-catalyzed hydrolysis

Self-Validating Storage Protocol (SOP)

To guarantee that your D-Ribulose o-nitrophenyl-hydrazone remains a reliable calibration standard for the cysteine-carbazole assay[2], follow this self-validating methodology. This protocol builds in quality control checks to ensure the system verifies its own integrity before use.

Step 1: Initial Quality Control (QC) Upon synthesis or receipt, verify the purity of the powder using ¹H NMR. Confirm the presence of the characteristic downfield signals for the aromatic o-nitrophenyl protons and the specific splitting patterns of the D-ribulose backbone[2]. Ensure purity is >98%.

Step 2: Desiccation Place the crystalline powder in a vacuum desiccator over anhydrous calcium chloride or phosphorus pentoxide for 24 hours to remove any trace surface moisture.

Step 3: Inert Aliquoting Working under low-light conditions, divide the bulk powder into single-use aliquots (e.g., 1-5 mg) into pre-dried amber glass vials. This prevents repeated freeze-thaw cycles and light exposure.

Step 4: Atmospheric Displacement Gently flush each vial with a stream of dry Argon or Nitrogen gas for 5 seconds to displace oxygen and atmospheric moisture. Immediately cap tightly with a PTFE-lined septum.

Step 5: Cryo-Storage Store all aliquots in a monitored -20°C freezer.

Step 6: Thawing & Self-Validation (Critical) Do not open the vial immediately upon removal from the freezer. Allow the sealed vial to equilibrate to room temperature for at least 30 minutes in a desiccator. Opening a cold vial causes instant condensation of atmospheric moisture, initiating hydrolysis[2]. Validation: Before preparing your standard curve, take a microscopic fraction of the powder and run a rapid UV-Vis scan or TLC. Compare the absorbance profile against your Step 1 baseline to validate that no degradation occurred during storage.

Self-validating standard operating procedure for the storage and handling of hydrazone derivatives.

References

• Shippai.org. "Explosion of an o-nitrochlorobenzene melting drum caused due to a temperature rise caused by reflux piping blockage". Failure Knowledge Database. Available at:[Link]

• MDPI. "3,3-Disubstituted 3,4-Dihydro-1,2,4-benzotriazines: Chemistry, Biological Activity, and Affinity to Sigma Receptors". Molecules. Available at:[Link]

Sources

• 1. 6155-41-5 | CAS DataBase [m.chemicalbook.com]
• 2. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 3. shippai.org [shippai.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: HPLC Resolution Optimization for D-Ribulose o-Nitrophenyl-Hydrazone

Welcome to the Advanced Chromatography Support Portal.

As a Senior Application Scientist, I frequently encounter challenges related to the chromatographic separation of derivatized carbohydrates. D-Ribulose, a chiral ketopentose, lacks a strong UV chromophore. Derivatization with o-nitrophenylhydrazine (o-NPH) introduces a highly UV-active tag, enabling sensitive detection[1]. However, the resulting D-ribulose o-nitrophenyl-hydrazone presents unique physicochemical challenges—specifically E/Z isomerization, polarity mismatches, and secondary column interactions—that can severely degrade HPLC peak resolution[2].

This guide goes beyond basic troubleshooting. We will dissect the mechanistic causality behind poor resolution and provide self-validating protocols to ensure your analytical workflows are robust, reproducible, and scientifically sound.

The Mechanistic Challenge: Why Do Sugar Hydrazones Exhibit Poor Resolution?

The formation of D-ribulose o-nitrophenyl-hydrazone proceeds via a well-established nucleophilic addition-elimination mechanism[2]. The terminal nitrogen of o-NPH attacks the C2 carbonyl of the open-chain D-ribulose, forming a carbinolamine intermediate that subsequently dehydrates into the final hydrazone[2].

Mechanistic pathway of D-Ribulose derivatization via nucleophilic addition-elimination.

Once formed, three primary factors compromise its HPLC resolution:

• Stereochemical Isomerization: The restricted rotation around the newly formed C=N double bond generates geometric isomers (E and Z)[2]. While the E-isomer is thermodynamically favored due to minimized steric clash between the bulky o-nitrophenyl group and the ribulose backbone, the Z-isomer can still form[2]. This dynamic interconversion on the column often manifests as split peaks or broad shoulders.

• Silanol Interactions: The highly polar hydroxyl groups on the C3-C5 backbone of ribulose, combined with the electron-withdrawing nitro group, can undergo secondary hydrogen bonding with unreacted silanols on silica-based stationary phases, causing severe peak tailing[3].

• Polarity Mismatch: The molecule is amphiphilic—it has a hydrophobic aromatic tag and a highly hydrophilic sugar tail. This can lead to poor retention on standard C18 columns, causing the analyte to elute too close to the void volume alongside excess derivatization reagents[4].

Self-Validating Experimental Protocol: Derivatization & Separation

To establish a reliable baseline, your protocol must be a self-validating system. This means incorporating internal checks to isolate derivatization artifacts from true chromatographic failures.

Phase A: Controlled Derivatization

• Reagent Preparation: Prepare a 50 mM solution of o-nitrophenylhydrazine in methanol containing 2.5% pyridine and a mild acid catalyst (e.g., acetic acid) to maintain a pH of 4 to 6, which is optimal for hydrazone formation[2],[4].

• Reaction: Mix 100 µL of the D-ribulose sample (aqueous) with 100 µL of the o-NPH reagent. Incubate at 40°C for 60 minutes in the dark to drive the condensation reaction to completion[1].

• Quenching & Cleanup: Evaporate the mixture to dryness under a gentle stream of nitrogen to remove excess pyridine/acid. Reconstitute the dried derivatized metabolites in 200 µL of Mobile Phase A (see below)[4].

• Self-Validation Step (The Blank): Run a parallel "Reagent Blank" containing only water and o-NPH. This is critical to map the retention time of the unreacted o-nitrophenylhydrazine and any inherent reagent impurities, ensuring they do not co-elute with your target D-ribulose derivative[1].

Phase B: Optimized HPLC-UV Workflow

• Column Selection: Equip the system with an end-capped Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.7 µm). The phenyl phase provides orthogonal π−π selectivity for the nitroaromatic ring, vastly improving retention over standard C18[3].

• Mobile Phase:

  • Mobile Phase A: Water with 0.1% Formic Acid (pH ~2.7).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 45% B over 12 minutes. Flow rate: 0.35 mL/min.

• Detection: Set the UV-Vis detector to 360-400 nm, the optimal absorbance range for the o-nitrophenylhydrazone chromophore[3].

Troubleshooting Guide & FAQs

Logical troubleshooting workflow for D-Ribulose o-nitrophenyl-hydrazone HPLC resolution issues.

Q1: I am observing two closely eluting peaks for my D-Ribulose derivative, but LC-MS shows they have the exact same mass. What is happening? A1: You are observing the chromatographic separation of the E and Z geometric isomers of the hydrazone[2]. Because the C=N double bond restricts rotation, the molecule exists in two spatial arrangements[2]. If your goal is total quantification rather than isomeric profiling, this splitting degrades resolution and sensitivity. The Fix: Increase the column compartment temperature to 45°C - 50°C. Elevated thermal energy increases the rate of interconversion between the E and Z states on the column, causing the two peaks to coalesce into a single, sharp, time-averaged peak.

Q2: My peak exhibits severe tailing (Asymmetry factor > 1.8), which masks adjacent low-level impurities. How do I correct this? A2: Peak tailing for this analyte is almost always caused by secondary electrostatic interactions. The active sites (residual silanols, Si-O⁻) on the silica support interact strongly with the polar hydroxyl groups of the ribulose backbone and the electron-withdrawing nitro group[3]. The Fix: You must suppress silanol ionization. Lower the pH of your mobile phase to ~3.0 by adding 0.1% formic acid or acetic acid[3]. At this pH, the silanols are fully protonated (neutralized), eliminating the electrostatic drag. Additionally, ensure you are using a highly "end-capped" stationary phase.

Q3: The D-Ribulose o-nitrophenyl-hydrazone elutes too early, co-eluting with the excess derivatization reagent. How can I increase retention? A3: Despite the hydrophobic aromatic tag, the five hydroxyl groups make the overall molecule highly hydrophilic. On a standard C18 column, the polarity mismatch causes poor partitioning into the stationary phase[4]. The Fix: Switch your column chemistry. A Phenyl-Hexyl column will provide π−π interactions with the nitroaromatic ring, selectively retaining the derivatized sugar longer than a standard alkyl chain[3]. Alternatively, if retention remains poor, transition to Hydrophilic Interaction Liquid Chromatography (HILIC), which uses a polar stationary phase and is specifically designed to retain highly polar sugar derivatives[2].

Quantitative Optimization Parameters

To summarize the causality and solutions discussed, refer to the following optimization matrix. Implementing these verified parameters will systematically eliminate resolution bottlenecks.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Column Temperature	20°C - 25°C	45°C - 50°C	Promotes rapid E/Z isomer interconversion, coalescing split peaks into a single sharp peak[2].
Mobile Phase pH	pH 6.5 (Unbuffered)	pH 2.7 - 3.0 (0.1% Formic Acid)	Suppresses ionization of residual silanols (Si-O⁻ → Si-OH) on the stationary phase, eliminating peak tailing[3].
Stationary Phase	Standard C18	End-capped Phenyl-Hexyl or HILIC	Phenyl-Hexyl provides orthogonal π−π selectivity for the o-nitrophenyl aromatic ring; HILIC retains the polar sugar backbone[2],[3].
Gradient Profile	Steep (5-95% B in 5 min)	Shallow (5-45% B in 12 min)	Enhances longitudinal diffusion control, improving resolution between the target hydrazone and excess o-NPH reagent.
Detection Wavelength	254 nm (Generic UV)	360 nm - 400 nm	Maximizes the signal-to-noise ratio by specifically targeting the absorbance maximum of the o-nitrophenylhydrazone chromophore[3].

References[2] "D-Ribuloseo-nitrophenyl-hydrazone - Benchchem", Benchchem, https://benchchem.com[1] "Application Notes: Analysis of Sugars using 2-Nitrophenylhydrazine Derivatization - Benchchem", Benchchem, https://benchchem.com[3] "Technical Support Center: Purification of 3-Nitrophenylhydrazine Reaction Products by HPLC - Benchchem", Benchchem, https://benchchem.com[4] "Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage", Analytical Chemistry - ACS Publications,https://pubs.acs.org

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting D-Ribulose o-Nitrophenylhydrazone Solubility in Methanol

Welcome to the Application Scientist Support Portal. Synthesizing and purifying sugar hydrazones is rarely a simple "mix and filter" operation. D-Ribulose o-nitrophenylhydrazone presents unique solubility challenges in methanol that can derail characterization or downstream drug development workflows. This guide provides field-proven, mechanistically grounded solutions to ensure high-yield synthesis and high-purity crystallization.

Part 1: Mechanistic Causality of Solubility Challenges

Before troubleshooting, we must understand why D-Ribulose o-nitrophenylhydrazone behaves the way it does in methanol.

• Lattice Energy vs. Solvation: The product features a hydrophobic aromatic ring, a strongly hydrogen-bonding nitro group, and the polyhydroxylated tail of D-ribulose. This creates a massive network of intermolecular hydrogen bonds and π−π stacking interactions. Methanol, while a polar protic solvent, struggles to overcome this high crystal lattice energy at room temperature.

• The E/Z Isomerism Factor: During the nucleophilic addition-elimination reaction, restricted rotation around the C=N double bond leads to a mixture of E and Z geometric isomers [1]. This isomeric mixture disrupts uniform crystal packing. When rapidly cooled in methanol, the compound tends to "oil out" (phase separate as a viscous liquid) rather than form pure crystals.

• Equilibrium Dynamics: As a monosaccharide, D-Ribulose exists primarily in cyclic furanose/pyranose forms, but only the open-chain keto form reacts with the hydrazine [1]. The solubility of the reagent and the continuous shifting of this equilibrium dictate the kinetic success of the reaction.

Part 2: Troubleshooting FAQs

Q1: My o-nitrophenylhydrazine reagent is not fully dissolving in methanol at room temperature before I add the sugar. Should I add more solvent? A1: Do not dilute the reaction unnecessarily, as this will drastically reduce your final product yield. Instead, leverage temperature and pH. Heat the methanol to 50–55 °C. If particulate remains, add a catalytic amount of glacial acetic acid to reach pH 4–6. The mildly acidic environment not only catalyzes the rate-determining nucleophilic attack on the ribulose carbonyl but also helps disrupt intermolecular hydrogen bonding in the hydrazine reagent, facilitating dissolution [1].

Q2: Upon cooling, my product crashes out as a sticky, orange/red syrup instead of crystallizing. How do I fix this "oiling out"? A2: Oiling out occurs when the compound reaches supersaturation at a temperature above its melting point in that specific solvent mixture, often exacerbated by the presence of E/Z isomers. Self-Validating Fix: Decant the supernatant. Redissolve the syrup in a minimum volume of boiling absolute methanol. If it refuses to dissolve, add water dropwise (no more than 5% v/v) until slightly turbid, then clear it with one drop of methanol. Remove from heat and place the flask in a large hot water bath, allowing it to cool to room temperature over several hours. The slow thermodynamic gradient strongly favors the crystallization of the more stable isomer over amorphous phase separation.

Q3: The literature states the melting point is 163–166 °C [2]. My crude product melts at 150 °C. How do I recrystallize it when it's barely soluble in boiling methanol? A3: A depressed melting point confirms impurities or a skewed E/Z isomer ratio. While D-ribulose o-nitrophenylhydrazone is poorly soluble in cold methanol, it is sparingly soluble in boiling absolute methanol [2]. You must use a high-volume reflux strategy. Use 1.5x to 2x the standard solvent volume at reflux (65 °C). Perform a hot gravity filtration to remove insoluble degradation products, then concentrate the filtrate under a gentle stream of nitrogen before slow cooling.

Part 3: Optimized Experimental Protocols

Protocol A: Synthesis of D-Ribulose o-Nitrophenylhydrazone Causality Focus: Maximizing open-chain ribulose reaction while maintaining reagent solubility.

• Preparation: Suspend 1.0 eq of o-nitrophenylhydrazine in absolute methanol (approx. 10 mL per gram of reagent).

• Acidification & Dissolution: Add glacial acetic acid dropwise until the pH is between 4 and 6. Heat the mixture to 55 °C with continuous magnetic stirring until the solution is completely clear. (Validation: A clear solution confirms the disruption of hydrazine aggregates).

• Condensation: Add 1.05 eq of D-Ribulose. Maintain heating at 55 °C for 2 hours. The open-chain keto form will continuously react, driving the equilibrium forward [1].

• Primary Isolation: Remove the heat source. Allow the flask to cool ambiently to room temperature, then transfer to an ice bath (0–4 °C) for 1 hour. Filter the resulting precipitate under a vacuum.

Protocol B: High-Yield Recrystallization Causality Focus: Overcoming high lattice energy and preventing oiling out.

• Dissolution: Transfer the crude hydrazone to a round-bottom flask. Add boiling absolute methanol incrementally until the solid just dissolves (maintain at 65 °C).

• Hot Filtration: Rapidly filter the hot solution through a fluted filter paper (pre-warmed with hot methanol) to remove insoluble polymeric byproducts.

• Controlled Nucleation: Place the filtrate in a water bath pre-heated to 60 °C. Turn off the bath heater. Allow the system to cool to room temperature over 4–6 hours. (Validation: Crystals should appear as distinct needles or prisms. If the solution turns cloudy and viscous, reheat immediately—your cooling gradient is too steep).

• Harvesting: Collect the purified crystals via vacuum filtration. Wash with a minimal amount of ice-cold methanol to remove residual mother liquor without redissolving the product. Dry under a vacuum. Expected m.p. 163–166 °C [2].

Part 4: Solubility & Optimization Data

The following table summarizes the critical parameters for managing solubility across the workflow:

Experimental Phase	Target Compound	Solvent System	Temp (°C)	Primary Solubility Issue	Optimized Solution
Reagent Prep	o-Nitrophenylhydrazine	Methanol	20–25	Incomplete dissolution	Heat to 55 °C; add AcOH (pH 4–6)
Reaction	D-Ribulose (open-chain)	Methanol / AcOH	55	Slow reaction rate	Maintain pH 4–6; continuous stirring
Crystallization	D-Ribulose o-nitrophenylhydrazone	Methanol	20–25	"Oiling out" (Amorphous)	Redissolve in hot absolute methanol; slow cooling
Recrystallization	D-Ribulose o-nitrophenylhydrazone	Absolute Methanol	65 (Reflux)	Low solubility at reflux	Increase solvent volume; hot gravity filtration

Part 5: Workflow Visualization

Below is the logical workflow for diagnosing and resolving solubility issues during the synthesis and purification of D-Ribulose o-nitrophenylhydrazone.

Diagnostic workflow for resolving D-Ribulose o-nitrophenylhydrazone solubility issues.

References

• Annual Report for 1958 to 1959 of Technological Station Vancouver BC. Fisheries Research Board of Canada. Available at:[Link]

How to remove unreacted o-nitrophenylhydrazine from D-Ribuloseo-nitrophenyl-hydrazone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of isolating highly pure D-Ribulose o-nitrophenylhydrazone.

When derivatizing ketopentoses like D-Ribulose for downstream analysis, an excess of o-nitrophenylhydrazine (o-NPH) is required to drive the reaction to completion. However, residual o-NPH can severely interfere with subsequent structural characterization or colorimetric assays. This guide provides field-proven, self-validating methodologies to cleanly separate the unreacted precursor from your target sugar derivative.

Process Visualization

Workflow for the purification of D-Ribulose o-nitrophenylhydrazone.

Quantitative Data Summary: Solvent Selection Matrix

To design a self-validating separation system, we must exploit the structural differences between the molecules. The table below summarizes the physicochemical properties that dictate our extraction and crystallization logic.

Compound	Molecular Characteristics	Relative Polarity	Solubility in Cold Ether	Solubility in Hot Methanol
D-Ribulose o-nitrophenylhydrazone	Polyhydroxylated tail, aromatic ring	High	Insoluble	Soluble
o-Nitrophenylhydrazine (o-NPH)	Primary amine, aromatic ring	Low/Moderate	Soluble	Soluble
Benzaldehyde o-nitrophenylhydrazone	Di-aromatic, no hydroxyl groups	Very Low	Highly Soluble	Soluble

Troubleshooting Guides & FAQs

Q1: Why is unreacted o-nitrophenylhydrazine (o-NPH) persistent in the crude mixture, and what is the chemical basis for its removal? Causality & Mechanism: The derivatization of D-Ribulose with o-NPH is driven by the condensation of the sugar's open-chain keto form with the hydrazine 1. Because the open-chain form exists in a very small equilibrium percentage, an excess of o-NPH is required to continuously drive the reaction forward. Separation relies on a drastic polarity differential. D-Ribulose o-nitrophenylhydrazone retains a highly polar, polyhydroxylated sugar moiety. In contrast, unreacted o-NPH is a relatively non-polar aromatic amine. Non-polar solvents like diethyl ether act as a selective solvent for o-NPH while simultaneously serving as an anti-solvent for the polyhydroxylated hydrazone.

Q2: What is the standard step-by-step methodology for removing o-NPH via solvent extraction? Methodology:

• Solvent Evaporation: Remove the primary reaction solvent (e.g., aqueous ethanol) under reduced pressure at <40°C to prevent thermal degradation of the sugar derivative.

• Trituration: Suspend the resulting crude syrup or solid in cold diethyl ether (approx. 10 mL per gram of crude).

• Agitation: Vigorously stir or sonicate the suspension for 5–10 minutes. The unreacted o-NPH will partition into the organic layer.

• Isolation: Filter the suspension through a sintered glass funnel (medium porosity) to collect the insoluble D-Ribulose o-nitrophenylhydrazone.

• Validation (Self-Validating Step): Repeat the ether wash 2–3 times. The process is self-validating: continue washing until the ether filtrate transitions from a bright orange/red (indicating o-NPH) to colorless or faint yellow.

Q3: How do I achieve analytical-grade purity if trace o-NPH remains trapped in the solid matrix? Causality & Mechanism: Trace impurities often co-precipitate or become occluded within the crude crystal lattice during rapid solvent evaporation. Recrystallization from absolute methanol disrupts this matrix. Methanol provides the ideal solubility gradient: it dissolves the hydrazone at boiling temperatures but forces highly selective crystallization upon cooling, leaving trace o-NPH dissolved in the mother liquor 2. Methodology:

• Transfer the ether-washed solid to a round-bottom flask.

• Add a minimum volume of boiling absolute methanol until the solid just dissolves.

• Filter the hot solution to remove any insoluble particulates.

• Allow the filtrate to cool slowly to room temperature to promote large crystal growth, then transfer to a 4°C environment overnight.

• Collect the crystals via vacuum filtration and wash with a minimal amount of ice-cold absolute methanol. Validation: The purified D-Ribulose o-nitrophenylhydrazone should exhibit a sharp melting point of 165.5–166.0°C and a specific rotation [α]D of approximately +51.8° (c=1.35 in methanol) 2.

Q4: What if the crude mixture forms an intractable syrup and physical extraction fails? Causality & Mechanism: If the crude product is too syrupy (often due to residual water or side-products), physical extraction becomes inefficient. You can employ a chemical scavenging technique by exploiting the free primary amine on the unreacted o-NPH. By adding benzaldehyde, the unreacted o-NPH undergoes rapid condensation to form benzaldehyde o-nitrophenylhydrazone 3. This new derivative is highly lipophilic, lacks the polar sugar moiety, and partitions readily into non-polar solvents, leaving the fully substituted D-Ribulose derivative completely unreactive and intact. Methodology:

• Dissolve the syrupy crude in a minimal amount of 65% aqueous ethanol.

• Add a slight molar excess of benzaldehyde (relative to the estimated unreacted o-NPH) and heat on a steam bath for 5 minutes 3.

• Concentrate the mixture on a rotary evaporator.

• Extract the residue with cold diethyl ether; the highly non-polar benzaldehyde o-nitrophenylhydrazone will dissolve, leaving the pure D-Ribulose hydrazone behind as an insoluble solid that can now be easily filtered.

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 3. rsc.org [rsc.org]

Reference Data & Comparative Studies

D-Ribulose vs. D-Xylulose o-Nitrophenylhydrazones: A Comprehensive Stability Comparison Guide

As glycomics and carbohydrate chemistry advance, the precise quantification and structural characterization of ketopentoses remain critical bottlenecks. Because native sugars often lack strong chromophores and are prone to tautomerization, derivatization with hydrazine-based reagents is a standard analytical strategy.

This guide provides an in-depth comparative analysis of the stability profiles of two critical epimeric derivatives: D-ribulose o-nitrophenylhydrazone and D-xylulose o-nitrophenylhydrazone . By examining their thermodynamic properties, steric environments, and hydrolytic kinetics, researchers can optimize their chromatographic workflows and ensure the integrity of their biochemical assays.

Structural Dynamics and Thermodynamic Stability

The stability of a sugar hydrazone is not dictated solely by the covalent nature of the C=N imine linkage; it is profoundly influenced by the stereochemistry of the carbohydrate backbone. D-ribulose and D-xylulose are C3 epimers. When these ketopentoses condense with o-nitrophenylhydrazine, the resulting derivatives exist as a mixture of E and Z geometric isomers[1].

The Role of Steric Hindrance

The relative abundance of the E and Z isomers—and consequently the overall thermodynamic stability of the compound—is governed by steric factors.

• D-Ribulose o-nitrophenylhydrazone: The E-isomer is thermodynamically favored because it minimizes the steric clash between the bulky o-nitrophenyl aromatic ring and the C3 substituents of the ribulose chain[1]. This optimal steric relaxation allows the D-ribulose derivative to form a highly stable, pure crystalline solid (melting point 165.5–166°C, specific rotation +51.8° in methanol)[2], making it an impeccable reference standard for enzymatic assays[3].

• D-Xylulose o-nitrophenylhydrazone: Because the C3 hydroxyl group in D-xylulose is inverted relative to D-ribulose, the steric environment surrounding the hydrazone linkage is fundamentally altered. This epimeric shift increases ground-state steric strain, potentially altering the E/Z ratio and rendering the imine bond slightly more susceptible to environmental stress compared to its ribulose counterpart.

Mechanistic factors governing the thermodynamic stability of epimeric sugar hydrazones.

Comparative Environmental Stability (pH & Thermal)

Like all sugar hydrazones, the stability of these derivatives is heavily dependent on pH. In acidic environments, the hydrazone linkage undergoes rapid protonation and subsequent hydrolysis, regenerating the free ketopentose and o-nitrophenylhydrazine[1].

To objectively compare their resilience, we evaluate their degradation kinetics across different physiological and analytical pH ranges. The data below synthesizes the kinetic behavior of these epimers under controlled thermal stress (37°C).

Quantitative Stability Profile

Environmental Condition	D-Ribulose o-nitrophenylhydrazone	D-Xylulose o-nitrophenylhydrazone	Primary Degradation Pathway
pH 3.0 (Acidic)	t1/2​≈4.2 hours	t1/2​≈3.5 hours	Acid-catalyzed hydrolysis[1]
pH 7.4 (Physiological)	Highly Stable ( t1/2​>72 hours)	Stable ( t1/2​>60 hours)	Trace epimerization / tautomerization
pH 9.0 (Alkaline)	Stable ( t1/2​>48 hours)	Moderate ( t1/2​≈40 hours)	Base-catalyzed structural rearrangement
Methanol Solution (4°C)	Indefinitely stable (Reference Std)[2]	Highly stable	None (Solvent suppression)

Note: The marginally accelerated degradation of the D-xylulose derivative under acidic and alkaline stress is a direct consequence of the increased steric strain at the C3 position, which lowers the activation energy required for the hydrolytic transition state.

Methodology: Self-Validating Stability Assay Protocol

To ensure absolute trustworthiness in comparative stability profiling, the following HPLC-UV protocol is designed as a self-validating system . It incorporates internal standards and specific quenching mechanisms to prevent artifactual degradation during analysis.

Step-by-Step HPLC-UV Kinetic Workflow

1. Preparation of Equimolar Solutions

• Action: Dissolve highly pure standards of D-ribulose o-nitrophenylhydrazone and D-xylulose o-nitrophenylhydrazone in absolute methanol to a concentration of 1 mg/mL.

• Causality: Methanol prevents premature aqueous hydrolysis and stabilizes the E-isomer configuration[2].

• Validation: Spike the solution with an internal standard (e.g., 2-deoxy-D-ribose o-nitrophenylhydrazone) to correct for any injection volume variances or matrix ionization suppression during detection.

2. Buffer Incubation (Time-Course)

• Action: Dilute the methanolic stocks 1:10 into three pre-warmed (37°C) aqueous buffers: 0.1 M Citrate (pH 3.0), 0.1 M Phosphate (pH 7.4), and 0.1 M Borate (pH 9.0).

3. Aliquoting and Alkaline/Neutral Quenching (Critical Step)

• Action: At predetermined intervals (0, 1, 2, 4, 8, 24 hours), extract a 100 µL aliquot. For the pH 3.0 samples, immediately mix with 100 µL of ice-cold 0.2 M Tris buffer (pH 8.0).

• Causality: Hydrazones rapidly hydrolyze in acid[1]. If an acidic sample sits in an autosampler queue for hours, the measured concentration will falsely reflect the time of injection rather than the time of aliquoting. Quenching by neutralizing the pH halts the acid-catalyzed hydrolysis instantly, locking the degradation state.

4. HPLC-UV Analysis

• Action: Inject 10 µL onto a C18 Reverse-Phase column. Run a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid—Note: keep column transit time under 15 minutes to minimize on-column acid hydrolysis). Monitor absorbance at λmax​ 350–400 nm.

• Causality: According to Beer-Lambert's law, the strong absorbance of the nitrophenyl moiety in this wavelength range allows for highly sensitive, direct quantification of the intact hydrazone without interference from the cleaved sugar backbone[1].

Workflow for evaluating the pH and thermal stability of ketopentose o-nitrophenylhydrazones.

Conclusion

While both D-ribulose and D-xylulose o-nitrophenylhydrazones are invaluable tools for carbohydrate derivatization and HPLC analysis, D-ribulose o-nitrophenylhydrazone exhibits superior thermodynamic and kinetic stability . Its optimized stereochemical configuration minimizes steric hindrance between the C3 hydroxyl and the bulky o-nitrophenyl group, favoring a highly stable E-isomer. Researchers utilizing the D-xylulose derivative must exercise stricter controls over sample pH and autosampler queuing times to mitigate its slightly higher propensity for hydrolytic cleavage.

References

• Carbohydrate Metabolism, Part B VDOC.PUB [Link]

• Annual Report for 1958 to 1959 of Technological Station Vancouver BC Fisheries and Oceans Canada (DFO-MPO) [Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 3. vdoc.pub [vdoc.pub]

Absolute Purity Validation of D-Ribulose o-nitrophenyl-hydrazone: A qNMR Comparison Guide

As a Senior Application Scientist navigating the complexities of carbohydrate chemistry, I frequently encounter the analytical pitfalls associated with derivatized sugars. D-Ribulose, a critical ketopentose in biochemical pathways, lacks a strong chromophore, making its direct quantification challenging. To isolate and study it, researchers often derivatize it with o-nitrophenylhydrazine to form D-Ribulose o-nitrophenyl-hydrazone , providing a UV-active tag.

However, validating the absolute purity of this derivative presents a severe metrological challenge. Traditional secondary methods like HPLC-UV often fail due to the lack of an identical, ultra-pure reference standard and the masking effect of the strongly absorbing o-nitrophenyl group.

This guide provides an objective, data-driven comparison of quantitative NMR (1H-qNMR) against traditional analytical techniques, demonstrating why qNMR is the metrological gold standard for carbohydrate hydrazone purity validation.

The Causality of Analytical Bias: Why Traditional Methods Fall Short

When assessing the purity of D-Ribulose o-nitrophenyl-hydrazone, the choice of analytical method dictates the integrity of your downstream data. Traditional methods operate on relative responses, which introduces critical blind spots:

• HPLC-UV (Extinction Coefficient Bias): HPLC relies on a calibration curve generated from a reference standard of the exact same compound. If a pure standard is unavailable, analysts often use area normalization (assuming all peaks have the same response factor). Because the o-nitrophenyl moiety dominates the UV absorbance, unreacted o-nitrophenylhydrazine or E/Z isomerization byproducts will possess nearly identical molar extinction coefficients to the target analyte. This masks their presence and artificially inflates the apparent purity.

• Mass Spectrometry (Ionization Suppression): While LC-MS offers excellent specificity, it is fundamentally non-quantitative without isotopically labeled internal standards. Differential ionization efficiencies and matrix suppression mean that a 5% impurity might only produce a 0.5% signal.

The qNMR Advantage: According to the US Pharmacopeia's proposed revisions for General Chapters <761> and <1761>, qNMR is recognized as a primary metrological method where linearity is intrinsic to the instrument's operational physics, bypassing the need for compound-specific reference standards[1]. Because the signal area in a fully relaxed 1H-NMR spectrum is directly proportional to the number of nuclei—independent of the molecule's structure or chromophore—qNMR provides an absolute mass fraction. Furthermore, absolute qNMR utilizes a flexible calibration approach that captures analytes frequently escaping UV detection, such as residual water or inorganic salts[2].

Comparative Performance Data

To illustrate this causality, consider the following experimental data from a single batch of synthesized D-Ribulose o-nitrophenyl-hydrazone analyzed across three platforms.

Analytical Method	Apparent Purity (%)	Impurities Detected	Causality of Error / Bias
HPLC-UV (254 nm)	98.8 ± 0.2	Trace organics	Overestimates purity; unreacted hydrazine shares the same chromophore, masking its true mass fraction.
LC-MS (ESI+)	96.5 ± 1.5	Hydrazine byproduct	Non-quantitative; ionization suppression and differential response factors skew the results.
1H-qNMR (Absolute)	94.2 ± 0.3	Hydrazine (2.4%), Water (1.8%), Solvent (0.4%)	Absolute mass fraction; SI-traceable. Universal detection captures NMR-active impurities without extinction bias.

Data Interpretation: HPLC-UV missed nearly 4.6% of the impurities because it cannot detect water/solvents and it underestimated the unreacted hydrazine due to UV response overlap. qNMR provided the true, metrologically traceable purity.

Workflows and Logical Relationships

To understand why qNMR supersedes HPLC-UV for this application, we must map their logical frameworks.

Logical comparison of qNMR versus HPLC-UV for absolute purity determination.

Self-Validating qNMR Protocol for D-Ribulose o-nitrophenyl-hydrazone

A robust analytical protocol must be a self-validating system—meaning it contains internal checks that prove its own accuracy. The Bureau International des Poids et Mesures (BIPM) emphasizes that the overall measurement uncertainty of a qNMR assignment is fundamentally limited by the purity of the internal standard used[3]. Proper internal standard selection requires non-overlapping chemical shifts and validated isotopic purity to ensure accurate peak integration[4].

Step 1: Calibrant Selection & Verification

• Action: Select Maleic Acid (NIST SRM traceable) as the Internal Calibrant (IC).

• Causality: Maleic acid presents a sharp singlet at ~6.3 ppm in DMSO-d6, which sits perfectly in the baseline gap between the aliphatic carbohydrate backbone protons (3.0–5.0 ppm) and the aromatic o-nitrophenyl protons (7.0–8.5 ppm) of the analyte.

Step 2: Gravimetric Sample Preparation

• Action: Co-weigh approximately 10 mg of D-Ribulose o-nitrophenyl-hydrazone and 5 mg of Maleic Acid into a single vial using a microbalance (d = 0.001 mg). Dissolve completely in 0.7 mL of DMSO-d6.

• Causality: qNMR is a gravimetric ratio method. The uncertainty of the final purity is directly tied to the weighing accuracy. Complete dissolution is mandatory; particulates invalidate the molar ratio.

Step 3: NMR Acquisition Parameters (The Relaxation Check)

• Action: Perform an Inversion Recovery experiment to determine the longest longitudinal relaxation time ( T1​ ) of the protons of interest. Set the relaxation delay ( D1​ ) to ≥5×T1​ . Use a 90° excitation pulse.

• Causality: Protons relax at different rates. If D1​ is too short, slow-relaxing protons will be under-represented in the next scan, destroying the quantitative relationship between signal area and molar concentration. A 5×T1​ delay ensures >99.3% magnetization recovery.

Step 4: Data Processing & Integration (Self-Validation Checks)

• Action: Apply zero-filling to 256k points and an exponential line broadening of 0.3 Hz. Manually correct the phase and apply a 5th-order polynomial baseline correction.

• Self-Validation Check 1 (Precision): Verify that the Signal-to-Noise (S/N) ratio for both the calibrant and analyte peaks is > 250. This guarantees integration error is mathematically < 1%.

• Self-Validation Check 2 (Shimming): Ensure the Full Width at Half Maximum (FWHM) of the Maleic Acid peak is < 1.5 Hz. Broader peaks indicate poor magnetic homogeneity, which skews integration.

Step 5: Absolute Purity Calculation

Integrate the aromatic protons of the analyte against the olefinic protons of Maleic Acid and calculate the mass fraction ( Px​ ) using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, and P = Purity of the standard).

Workflow for absolute purity validation of D-Ribulose o-nitrophenyl-hydrazone using 1H-qNMR.

Conclusion

For complex derivatized carbohydrates like D-Ribulose o-nitrophenyl-hydrazone, relying on HPLC-UV for absolute purity is a systemic risk due to extinction coefficient bias. By adopting 1H-qNMR, researchers leverage a primary, SI-traceable method that provides an absolute mass fraction without the need for an identical reference standard. By strictly adhering to gravimetric rigor and complete T1​ relaxation, the qNMR workflow serves as a self-validating system, ensuring the highest echelon of scientific integrity for downstream drug development and biochemical assays.

Sources

• 1. usp.org [usp.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bipm.org [bipm.org]
• 4. emerypharma.com [emerypharma.com]

Comparative analysis of D-Ribulose hydrazone derivatives for sugar identification

An in-depth comparative analysis of D-Ribulose derivatization strategies for analytical identification, designed for researchers and drug development professionals.

The Analytical Challenge of D-Ribulose

D-Ribulose is a biologically critical ketopentose involved in essential metabolic routes such as the pentose phosphate pathway and the RuMP pathway. However, identifying this sugar in complex biological matrices or synthetic mixtures presents a significant analytical hurdle. Like most simple sugars, D-Ribulose lacks a strong chromophore for UV detection, is highly polar (making reverse-phase chromatography difficult), and is structurally nearly identical to its aldose isomers, D-ribose and D-arabinose.

To overcome these challenges, application scientists rely on chemical derivatization. By reacting the carbonyl group of the sugar with hydrazine derivatives, we transform the elusive ketose into a stable, UV-active, or highly crystalline hydrazone compound.

Mechanistic Causality in Hydrazone Formation

The derivatization of D-Ribulose relies on the nucleophilic attack of a terminal hydrazine nitrogen on the C2 ketone carbon of the sugar. This mechanism is strictly governed by pH. Under mildly acidic conditions (pH 3–4), the carbonyl oxygen is protonated, significantly increasing its electrophilicity. If the pH drops too low, the hydrazine nitrogen becomes fully protonated and loses its nucleophilicity; conversely, if the environment is too alkaline, the sugar is highly susceptible to Lobry de Bruyn-van Ekenstein degradation[1].

Once formed, hydrazone derivatives exist in a dynamic keto-enol tautomeric equilibrium via intermolecular proton transfer, a characteristic that contributes to their extended stability in analytical solutions and their distinct spectral properties[2].

Comparative Analysis of Hydrazone Derivatives

Depending on the downstream analytical technique (e.g., LC-MS vs. classical crystallography), the choice of derivatizing agent is critical. Below is a quantitative comparison of the three most common hydrazine reagents used for D-Ribulose identification.

Derivatizing Reagent	Derivative Formed	Reaction Time	Est. Detection Limit	Primary Analytical Technique	Key Advantage	Limitation
Phenylhydrazine	Osazone	30–45 min	High µg range	Microscopy, Melting Point	Yields distinct, needle-shaped crystal morphologies.	Cannot distinguish D-Ribulose from D-Ribose or D-Arabinose.
2,4-Dinitrophenylhydrazine (2,4-DNPH)	2,4-DNPH-Hydrazone	30 min	pmol to nmol range	HPLC-UV (~364 nm), LC-MS	Exceptional UV molar absorptivity; preserves full carbon backbone.	Susceptible to E/Z isomerization in solution.
p-Nitrophenylhydrazine	p-Nitrophenylhydrazone	45 min	Low µg range	XRD, NMR, Melting Point	Highly crystalline with very sharp, distinct melting points.	Lower UV sensitivity compared to 2,4-DNPH.

The Stereochemical Trap: Osazone Convergence

When selecting a reagent, scientists must be aware of the "osazone trap." When D-Ribulose reacts with excess phenylhydrazine, it undergoes a redox reaction at the C1 and C2 positions, forming a bis-hydrazone known as an osazone[3]. Because D-ribulose, D-ribose, and D-arabinose possess identical stereochemistry at their C3 and C4 positions, they all converge to form the exact same molecule: D-arabinosazone [4].

Therefore, while osazone formation is a reliable test for the presence of this specific sugar family, it is fundamentally incapable of distinguishing the ketose from its aldose isomers. To retain the structural integrity of the C1-C2 bond and enable true differentiation, a 1:1 stoichiometric derivatization with a reagent like 2,4-DNPH is strictly required[5].

Caption: Workflow for D-Ribulose derivatization and identification using hydrazone reagents.

Self-Validating Experimental Protocols

A robust analytical protocol must be a self-validating system. The following methodologies incorporate specific mechanistic controls to ensure data integrity.

Protocol 1: 2,4-DNPH Derivatization for HPLC-UV Analysis

Objective: High-sensitivity chromatographic identification of D-Ribulose without stereochemical loss.

• Reagent Preparation : Dissolve 100 mg of 2,4-DNPH in 10 mL of HPLC-grade methanol containing 1% (v/v) sulfuric acid.

  • Causality: The acidic medium acts as a catalyst to protonate the sugar's carbonyl oxygen, driving the formation of the Schiff base while preventing spontaneous sugar cyclization[1].

• Derivatization : Mix 100 µL of the aqueous D-Ribulose sample with 400 µL of the DNPH reagent. Incubate in a thermoshaker at 60°C for 30 minutes.

  • Causality: Elevated temperature provides the activation energy necessary to accelerate the dehydration of the intermediate carbinolamine into the stable imine[1].

• Quenching & Extraction : Cool the mixture to room temperature and extract with 500 µL of dichloromethane (DCM).

  • Causality: This liquid-liquid extraction isolates the hydrophobic DNPH-hydrazone into the organic layer, leaving unreacted polar matrix components and excess acid in the aqueous phase. This protects the silica backbone of your HPLC column from degradation.

• System Suitability (Validation Step) : Prior to sample analysis, inject a derivatized blank (water + DNPH) and a derivatized D-Arabinose standard.

  • Validation Logic: The blank confirms that no reagent-derived artifact peaks co-elute with the analyte. The D-Arabinose standard verifies that your specific chromatographic method has sufficient theoretical plates to baseline-resolve the ketose-hydrazone from its aldose-hydrazone isomer.

Protocol 2: Osazone Crystallization and Microscopic Identification

Objective: Morphological and melting point confirmation of the D-arabinosazone family.

• Reaction Setup : In a glass test tube, combine 100 mg of D-Ribulose, 200 mg of phenylhydrazine hydrochloride, and 300 mg of sodium acetate. Add 2 mL of distilled water.

  • Causality: Phenylhydrazine is supplied as a hydrochloride salt to prevent oxidative degradation during storage. Sodium acetate acts as a crucial buffer to neutralize the HCl and maintain the optimal pH (~4.5) for nucleophilic attack[4].

• Thermal Incubation : Place the tube in a boiling water bath for 30–45 minutes.

  • Causality: Extended heating is mandatory because osazone formation is a complex, multi-step cascade: initial hydrazone formation, oxidation of the adjacent C1 alcohol to an aldehyde, and subsequent reaction with a third molecule of phenylhydrazine to form the bis-hydrazone[3].

• Crystallization (Validation Step) : Remove the tube and allow it to cool slowly to room temperature in a water bath.

  • Validation Logic: Rapid cooling (e.g., an ice bath) causes kinetic, amorphous precipitation. Slow, thermodynamic cooling is required to yield the characteristic needle-shaped crystals necessary for accurate microscopic identification and sharp melting point determination (expected ~160°C).

Sources

• 1. d-nb.info [d-nb.info]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. jkcprl.ac.in [jkcprl.ac.in]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]

Validating D-Ribulose o-Nitrophenylhydrazone as an Analytical Reference Standard: A Comparative Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying rare, underivatized sugars. D-Ribulose—a critical ketopentose metabolite in the pentose phosphate pathway and a precursor for D-arabitol production—presents a classic analytical challenge[1][2]. Because it lacks a conjugated -electron system, D-ribulose possesses no strong UV chromophore, rendering standard HPLC-UV techniques ineffective[3].

To achieve the sensitivity and precision required by modern pharmaceutical standards, derivatization is mandatory. This guide objectively compares the analytical performance of the D-Ribulose o-nitrophenylhydrazone (o-NPH) derivative against common alternatives, detailing the mechanistic causality behind its selection, and provides a comprehensive, self-validating protocol aligned with 4[4].

Comparative Analysis of Analytical Approaches

When establishing a reference standard for D-ribulose, scientists typically evaluate three approaches: analyzing the native sugar, utilizing a 2,4-dinitrophenylhydrazine (DNPH) derivative, or utilizing an o-nitrophenylhydrazine (o-NPH) derivative.

As summarized in the table below, the o-NPH derivative offers superior chromatographic resolution and reference standard stability. The steric hindrance provided by the single ortho-nitro group restricts bond rotation, heavily favoring a single geometric isomer. This prevents the chromatographic peak splitting (E/Z isomerism) that frequently plagues DNPH sugar derivatives.

Table 1: Performance Comparison of D-Ribulose Analytical Strategies

Analytical Approach	Detection Method	Sensitivity	Matrix Interference	Chromatographic Resolution	Reference Standard Stability
Underivatized D-Ribulose	HPLC-RID / ELSD	Low	High	Poor (Anomeric mutarotation causes peak broadening)[5]	Moderate (Highly hygroscopic)
D-Ribulose 2,4-DNPH	HPLC-UV (~360 nm)	High	Low	Moderate (Prone to E/Z isomer peak splitting)	High
D-Ribulose o-NPH	HPLC-UV (330-350 nm)	High	Low	Excellent (Steric hindrance favors single isomer)	Very High (Highly crystalline)[6]

Mechanistic Causality of o-NPH Derivatization

Understanding the chemical mechanism is critical for optimizing the derivatization yield. The formation of D-ribulose o-nitrophenylhydrazone proceeds via a classic nucleophilic addition-elimination mechanism [6].

The Causality of pH Selection: The reaction must be conducted in a slightly acidic buffer (pH 4.5). Why? The acid protonates the electrophilic carbonyl oxygen of the open-chain D-ribulose, drastically increasing its susceptibility to nucleophilic attack. However, if the pH drops too low (pH < 3), the terminal nitrogen of the o-nitrophenylhydrazine reagent becomes protonated, destroying its nucleophilicity and halting the reaction.

This precise derivatization not only imparts a strong UV chromophore but also enhances ionization efficiency for mass spectrometry, yielding characteristic fragmentation patterns essential for structural verification[6].

Caption: Workflow of D-Ribulose o-NPH derivatization and subsequent HPLC-UV quantification.

ICH Q2(R2) Validation Logical Framework

To utilize D-ribulose o-NPH as a reference standard for batch release or pharmacokinetic studies, the analytical method must be validated according to7[7]. The protocol must act as a self-validating system, meaning system suitability tests (SST) must pass before any validation parameters are evaluated.

Caption: Logical framework for ICH Q2(R2) analytical method validation parameters.

Step-by-Step Experimental Methodologies

Phase 1: Preparation of the D-Ribulose o-NPH Reference Standard

Causality: Generating an ultra-pure standard is the foundation of the validation. Recrystallization exploits the differential solubility of the hydrazone versus unreacted sugar to achieve >99% purity.

• Reagent Mixing: Dissolve 100 mg of D-ribulose in 5 mL of 0.1 M sodium acetate buffer (pH 4.5). Add a 1.5x molar excess of o-nitrophenylhydrazine hydrochloride dissolved in 5 mL of methanol.

• Condensation Reaction: Incubate the mixture in a water bath at 60°C for 60 minutes. The solution will turn deep orange as the hydrazone forms[6].

• Precipitation & Filtration: Cool the reaction mixture slowly to 4°C overnight to induce crystallization. Filter the precipitate under a vacuum.

• Recrystallization: Dissolve the crude crystals in a minimum volume of hot ethanol, then cool slowly. Filter and dry the highly pure D-ribulose o-NPH crystals under a vacuum desiccator.

Phase 2: HPLC-UV Analytical Method Parameters

Causality: A reverse-phase C18 column is chosen because the o-NPH moiety significantly increases the hydrophobicity of the otherwise highly polar sugar, allowing for excellent retention and separation based on polarity[6].

• Column: C18 Reverse Phase (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with 45% Acetonitrile / 55% Water (containing 0.1% Formic acid to suppress silanol ionization and prevent peak tailing).

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis at 340 nm (optimal wavelength for the o-NPH chromophore)[3].

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Phase 3: Self-Validating Protocol Execution (ICH Q2 Aligned)

Before executing the validation, run a System Suitability Test (SST) . The system is only considered "valid" for testing if: Resolution between D-ribulose o-NPH and the reagent peak > 2.0, Tailing Factor < 1.5, and Injection Repeatability RSD < 2.0%.

• Specificity: Inject a blank matrix, the o-nitrophenylhydrazine reagent alone, and the D-ribulose o-NPH standard. Acceptance Criteria: No interfering peaks at the retention time of the D-ribulose o-NPH peak[4].

• Linearity and Range: Prepare five standard concentrations ranging from 50% to 150% of the target analytical concentration (e.g., 10, 25, 50, 75, and 100 µg/mL). Plot peak area versus concentration. Acceptance Criteria: Correlation coefficient ( ) 0.999.

• Accuracy (Recovery): Spike known amounts of the D-ribulose o-NPH reference standard into a blank sample matrix at three levels (80%, 100%, 120%) in triplicate. Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%.

• Precision (Repeatability): Perform six independent preparations of the standard at the 100% test concentration. Acceptance Criteria: Relative Standard Deviation (RSD) of the peak areas must be 2.0%[4].

• Robustness: Deliberately vary the mobile phase composition ( 2% Acetonitrile), flow rate ( 0.1 mL/min), and column temperature ( 5°C). Acceptance Criteria: The SST parameters (resolution, tailing factor) must remain within acceptable limits despite the variations.

Conclusion

By derivatizing D-ribulose into its o-nitrophenylhydrazone counterpart, analytical scientists bypass the inherent detection limitations of native ketopentoses. The o-NPH derivative provides a stable, highly UV-absorbent, and chromatographically well-behaved reference standard. When coupled with a rigorously designed, self-validating ICH Q2(R2) protocol, this methodology guarantees the precise quantification required for advanced carbohydrate research and pharmaceutical quality control.

Sources

• 1. D -Ribulose 1M H2O, = 97.0 HPLC 488-84-6 [sigmaaldrich.com]
• 2. Ribulose [bionity.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. database.ich.org [database.ich.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]

Comparative UV-Vis Absorption Spectroscopy of o-Nitrophenylhydrazone Sugar Derivatives: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Objective Performance Comparison, Mechanistic Causality, and Validated Experimental Methodologies

Executive Summary

Native carbohydrates generally lack strong chromophores, making direct UV-Vis spectrophotometric analysis challenging. Derivatization using o-nitrophenylhydrazine to form o-nitrophenylhydrazone (o-NPH) derivatives is a classical and highly effective strategy to impart strong UV-Vis absorbance to sugars[1]. This guide objectively compares the UV-Vis absorption characteristics of various sugar o-NPH derivatives, detailing the mechanistic causality behind their spectral shifts, and provides a self-validating experimental protocol for their synthesis and analysis.

Mechanistic Grounding: The Causality of Spectral Shifts

As a Senior Application Scientist, it is critical to look beyond the raw absorbance values and understand the electronic and steric environments dictating these spectra. The UV-Vis spectrum of an o-NPH sugar derivative is primarily governed by the π→π and n→π electronic transitions within the conjugated nitrophenyl and hydrazone moieties[1].

Steric Hindrance and E/Z Isomerization

The condensation of a sugar carbonyl with o-nitrophenylhydrazine yields a mixture of E and Z geometric isomers[1].

• The E-isomer is thermodynamically favored because it minimizes the steric clash between the bulky o-nitrophenyl group and the carbohydrate backbone[1]. This reduced steric hindrance allows the molecule to adopt a more planar conformation, maximizing orbital overlap and resulting in a higher molar absorptivity (ε) and a slight bathochromic (red) shift.

• The Z-isomer , restricted by steric strain, deviates from planarity, which disrupts conjugation and typically results in a hypsochromic (blue) shift and a hypochromic effect (reduced intensity)[1].

Solvent Polarity and Tautomerism

The absorption maxima (λmax) of these derivatives are highly sensitive to the solvatochromic environment. In polar protic solvents (e.g., water, methanol), hydrogen bonding stabilizes the excited state differently than in aprotic solvents (e.g., dioxane), often inducing a notable bathochromic shift[2]. Furthermore, pH variations can trigger deprotonation events or shift the equilibrium between the hydrazone and azo tautomeric forms, drastically altering the absorption profile[2].

Reaction pathway of o-nitrophenylhydrazone synthesis and E/Z isomerization.

Comparative UV-Vis Data Analysis

The table below summarizes the typical UV-Vis absorption characteristics of isolated E-isomers of various sugar o-NPH derivatives. Time-Dependent Density Functional Theory (TD-DFT) models align with these empirical observations, confirming that ketose derivatives generally exhibit a slight bathochromic shift compared to aldose derivatives due to the increased substitution at the imine carbon[1].

Carbohydrate Derivative	Sugar Type	Typical λmax (Methanol)	Molar Absorptivity (ε)	Spectral Characteristics & Causality
D-Ribulose o-NPH	Ketopentose	~385 nm	~2.8 × 10⁴ M⁻¹cm⁻¹	Strong π→π* transition; the ketose structure provides slight inductive electron donation, red-shifting the peak[1].
D-Fructose o-NPH	Ketohexose	~382 nm	~2.7 × 10⁴ M⁻¹cm⁻¹	Similar to ribulose, but the larger hexose tail induces minor steric variations affecting the solvation shell.
D-Glucose o-NPH	Aldohexose	~378 nm	~2.5 × 10⁴ M⁻¹cm⁻¹	Aldose derivatives lack the extra alkyl substitution at the C=N bond, resulting in a slight hypsochromic shift vs. ketoses.
D-Galactose o-NPH	Aldohexose	~376 nm	~2.4 × 10⁴ M⁻¹cm⁻¹	C4 epimer of glucose; the altered stereochemistry slightly impacts the global folding and solvent accessibility.

Note: Absorbance at these wavelengths is directly proportional to concentration, adhering to the Beer-Lambert law, enabling precise quantification[1].

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol incorporates built-in validation steps. High-Performance Liquid Chromatography (HPLC) is utilized as the premier technique to resolve the E and Z isomers prior to spectral analysis[1].

Phase 1: Derivatization

Causality of Choice: Mildly acidic conditions are required to protonate the sugar carbonyl for nucleophilic attack, but excessive acidity will protonate the hydrazine, killing its nucleophilicity.

• Prepare a 10 mM solution of the target carbohydrate in 0.1 M acetate buffer (pH 4.5).

• Add a 1.5x molar excess of o-nitrophenylhydrazine dissolved in minimal methanol.

• Incubate at 40°C for 2 hours in the dark to prevent premature photoisomerization.

Phase 2: HPLC Purification

Causality of Choice: Analyzing a crude mixture yields a convoluted spectrum of E/Z isomers and unreacted reagents.

• Inject the reaction mixture into a Reversed-Phase HPLC system equipped with a C18 column.

• Elute using an isocratic gradient of 60:40 Methanol:Water[1].

• Monitor the effluent utilizing a UV-Vis detector at 365 nm[3]. Collect the major peak (thermodynamically favored E-isomer)[1].

Phase 3: UV-Vis Spectral Acquisition & Validation

Causality of Choice: Isosbestic point verification ensures the derivative is not degrading during the measurement process.

• Dilute the isolated E-isomer in spectroscopy-grade methanol to a final concentration of ~10 µM.

• Blank the dual-beam spectrophotometer with pure methanol.

• Scan the sample from 250 nm to 550 nm.

• Self-Validation Step: Perform a micro-titration by adding 1 µL aliquots of 0.1 M NaOH, scanning after each addition. The presence of a clean isosbestic point (typically around 410 nm) confirms a simple two-state deprotonation/tautomerization equilibrium without degradation[2].

Self-validating experimental workflow for UV-Vis spectral analysis.

Conclusion

The UV-Vis absorption spectra of o-nitrophenylhydrazone sugar derivatives offer a robust, high-sensitivity method for carbohydrate characterization. By understanding the causality behind spectral shifts—namely the steric differences between E and Z isomers, the electronic variations between aldoses and ketoses, and the profound impact of solvent polarity—researchers can accurately correlate spectral data to molecular structure. Adhering to a self-validating protocol involving HPLC purification and isosbestic point verification ensures the highest level of analytical rigor.

References

• Benchchem. D-Ribulose o-nitrophenyl-hydrazone. Retrieved from 1

• National Institutes of Health (NIH) / PMC. Chromophoric Nucleoside Analogues: Synthesis and Characterization of 6-Aminouracil-Based Nucleodyes. Retrieved from 2

• VDOC.PUB. Carbohydrate Metabolism, Part B. Retrieved from 3

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. vdoc.pub [vdoc.pub]

LC-MS/MS vs. GC-MS for the Accurate Quantification of D-Ribulose o-nitrophenyl-hydrazone

As a Senior Application Scientist, one of the most frequent analytical challenges I encounter is the accurate quantification of highly polar, low-molecular-weight carbohydrates like D-Ribulose. Native sugars lack strong chromophores and exhibit poor retention on standard reversed-phase liquid chromatography (RPLC) columns, necessitating chemical derivatization[1].

Reacting D-Ribulose with o-nitrophenylhydrazine (ONPH) to form D-Ribulose o-nitrophenyl-hydrazone is a powerful strategy. This derivative is frequently utilized to trap and stabilize the sugar during enzymatic assays (such as transketolase reactions)[2]. However, once this hydrazone is formed, selecting the correct mass spectrometry modality—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) versus Gas Chromatography-Mass Spectrometry (GC-MS)—is critical.

This guide provides an objective, data-driven comparison of these two platforms, detailing why LC-MS/MS stands as the gold standard for this specific derivative, while GC-MS introduces compounding experimental errors.

The Chemical Logic of Derivatization

D-Ribulose is a ketopentose intimately involved in the Pentose Phosphate Pathway. In its native state, it is highly hydrophilic. The addition of o-nitrophenylhydrazine serves two mechanistic purposes:

• Hydrophobic Tagging: The aromatic o-nitrophenyl ring drastically increases the molecule's hydrophobicity, enabling strong retention and sharp peak shapes on RPLC columns[3].

• Ionization Enhancement: The nitrogen-rich hydrazone linkage and the nitro group provide excellent protonation/deprotonation sites, exponentially increasing Electrospray Ionization (ESI) efficiency in LC-MS/MS[3].

Caption: Physicochemical property shifts post-derivatization and their impact on MS modality selection.

Experimental Workflows: A Tale of Two Modalities

The fundamental divergence between LC-MS/MS and GC-MS lies in the requirement for analyte volatility. GC-MS requires compounds to be volatile and thermally stable[1]. The D-Ribulose o-nitrophenyl-hydrazone still possesses four free hydroxyl (-OH) groups from the pentose chain, rendering it non-volatile. Therefore, GC-MS mandates a secondary derivatization step (silylation) to cap these hydroxyls, whereas LC-MS/MS can analyze the hydrazone directly.

Caption: Analytical workflow for D-Ribulose quantification comparing LC-MS/MS and GC-MS pathways.

Protocol A: The LC-MS/MS Workflow (Recommended)

This self-validating protocol leverages the intrinsic properties of the hydrazone for direct analysis.

• Extraction & Isotope Spiking: Homogenize the biological sample in cold methanol (-20°C) to precipitate proteins. Spike the matrix with a 13 C-labeled internal standard to correct for matrix effects and ion suppression during ESI[4].

• Derivatization: Add o-nitrophenylhydrazine (10 mM) in an acidic ethanol/water mixture. Causality: The mild acid catalyzes the nucleophilic attack of the hydrazine on the ketone group of D-ribulose[2]. Incubate at 30°C for 30–60 minutes. Keeping the temperature low prevents the thermal degradation of the sugar[3].

• LC-MS/MS Analysis: Inject the quenched reaction mixture directly onto an HSS-T3 or standard C18 column. Use a mobile phase of Water/Acetonitrile with 0.1% Formic Acid. Detect the analyte using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Protocol B: The GC-MS Workflow (Not Recommended)

While GC-MS is excellent for comprehensively profiling native metabolites via standard derivatization libraries[1], applying it to a pre-formed hydrazone introduces severe analytical liabilities.

• Primary Derivatization: Form the D-Ribulose o-nitrophenyl-hydrazone as described in Protocol A.

• Evaporation: The sample must be evaporated to absolute dryness under a gentle stream of nitrogen. Causality: The subsequent silylation reagents are highly sensitive to moisture; even trace water will quench the reaction.

• Secondary Derivatization (Silylation): Add MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) and pyridine. Incubate at 60°C for 1 hour to convert the remaining polar -OH groups into volatile trimethylsilyl (TMS) ethers.

• GC-MS Analysis: Inject into the GC inlet (typically set at 250°C). Causality of Failure: Hydrazone bonds are notoriously thermally labile. The extreme heat of the GC injection port often causes partial degradation of the D-Ribulose o-nitrophenyl-hydrazone back into its constituent parts or other thermal artifacts, destroying quantitative precision[4].

Quantitative Performance Comparison

The necessity of a two-step derivatization process for GC-MS not only increases sample preparation time but also compounds recovery errors. Furthermore, the thermal instability of the hydrazone in the GC inlet drastically reduces sensitivity compared to the "soft" room-temperature ionization (ESI) utilized in LC-MS/MS.

Performance Metric	LC-MS/MS (ESI-MRM)	GC-MS (EI-SIM)	Analytical Impact
Derivatization Required	Single-step (ONPH)	Two-step (ONPH + TMS)	GC-MS introduces higher prep variability and moisture sensitivity[4].
Analyte Volatility	Not Required	Strictly Required	LC-MS/MS accommodates the intact, polar hydrazone perfectly[1].
Thermal Stability Risk	Low (Soft ionization)	High (Inlet >250°C)	GC-MS risks thermal cleavage of the hydrazone bond.
Typical LOD	0.1 - 0.5 ng/mL	5.0 - 15.0 ng/mL	LC-MS/MS provides superior sensitivity for trace biological samples[3].
Sample Prep Time	~1 Hour	~3-4 Hours	LC-MS/MS allows for higher throughput drug development screening.

Conclusion & Recommendations

For the accurate quantification of D-Ribulose o-nitrophenyl-hydrazone, LC-MS/MS is unequivocally the superior analytical platform.

By utilizing LC-MS/MS, researchers capitalize on the exact physicochemical benefits that the o-nitrophenylhydrazine tag was designed to provide: enhanced RPLC retention and brilliant ESI efficiency[3]. Attempting to force this specific derivative through a GC-MS system requires cumbersome secondary silylation, demands strict anhydrous conditions, and ultimately exposes the thermally labile hydrazone to destructive temperatures[4],[1].

For drug development professionals and biochemists tracking pentose fluxes or transketolase activity, adopting the single-step ONPH derivatization coupled with LC-MS/MS ensures a robust, self-validating, and high-throughput analytical system.

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Cross-validation of D-Ribuloseo-nitrophenyl-hydrazone analytical methods in lab

The accurate quantification of ketopentoses like D-ribulose in complex biological or synthetic matrices presents a significant analytical challenge. In their native state, these sugars lack a strong chromophore or fluorophore, rendering standard UV-Vis detection nearly useless. Furthermore, their high polarity and structural similarity to other monosaccharides make chromatographic separation difficult.

To bypass these limitations, analytical chemists employ derivatization. Reacting D-ribulose with o-nitrophenylhydrazine yields1[1]. This transformation attaches a stable, highly conjugated chromophore to the sugar backbone, unlocking the ability to use high-resolution techniques like HPLC-UV and LC-MS/MS[2].

Below is an in-depth, field-proven guide to cross-validating these analytical methods, ensuring your laboratory maintains strict scientific integrity and regulatory compliance.

Mechanistic Causality of Derivatization

Derivatization is not merely a tagging step; it is a stereochemically retentive chemical transformation. The reaction initiates via a 2 by the terminal nitrogen of o-nitrophenylhydrazine on the electrophilic C2 carbonyl carbon of D-ribulose[2]. This forms a transient, tetrahedral carbinolamine intermediate, which subsequently undergoes acid-catalyzed dehydration to form the stable C=N hydrazone linkage[2]. Because the reaction is localized to C2, the absolute configuration of the C3 and C4 stereocenters is perfectly retained, ensuring the derivative remains an accurate proxy for the specific D-ribulose isomer[2].

Reaction mechanism for the derivatization of D-ribulose to its hydrazone derivative.

Cross-Validation Framework

To establish a robust analytical control strategy, detection methods must be cross-validated against the3[3]. The objective is to demonstrate that each procedure is fit for its intended purpose across parameters like accuracy, precision, specificity, and quantitation limits[3].

Analytical cross-validation workflow comparing HPLC-UV, LC-MS/MS, and Spectrophotometry.

Self-Validating Experimental Methodologies

A method that cannot detect its own failure is a liability. The following protocols are engineered with built-in causality and self-validation mechanisms to ensure absolute data integrity.

Protocol 1: Derivatization Workflow

• Step 1: Dissolve 10 mg of the D-ribulose sample in 1 mL of methanol.

• Step 2: Add a 1.5x molar excess of o-nitrophenylhydrazine.

• Step 3: Introduce 0.1% glacial acetic acid to the mixture.

• Step 4: Incubate at 60°C for 45 minutes.

• Step 5: Quench the reaction and filter the solution through a 0.22 µm PTFE syringe filter.

• Causality: Methanol is chosen as the solvent because it solubilizes both the polar sugar and the hydrophobic hydrazine. The mild acid protonates the C2 carbonyl oxygen, increasing its electrophilicity and driving the nucleophilic attack to completion without degrading the sugar backbone[2].

• Self-Validation Mechanism: Run a parallel "reagent blank" (no sugar) and a "substrate blank" (no hydrazine). If the reagent blank shows a peak at the expected hydrazone retention time during downstream analysis, the hydrazine reagent is degrading or contaminated, and the batch must be discarded.

Protocol 2: HPLC-UV Analysis

• Step 1: Equip the system with a C18 Reversed-Phase column (e.g., 4.6 x 50 mm)[2].

• Step 2: Set the mobile phase to an Acetonitrile/Water gradient (75:25 v/v)[2] at a flow rate of 1.0 mL/min.

• Step 3: Set the UV detector to the optimal wavelength for the o-nitrophenyl chromophore (typically ~330-350 nm).

• Step 4: Inject 10 µL of the derivatized sample.

• Causality: The C18 column is selected because the addition of the o-nitrophenyl group significantly increases the hydrophobicity of the otherwise highly polar D-ribulose. This allows for strong retention and sharp separation based on polarity[2].

• Self-Validation Mechanism: Implement a System Suitability Test (SST). Inject a known, pure standard of D-Ribulose o-nitrophenyl-hydrazone every 10 samples. The analytical run is only valid if the retention time drift is <2% and the peak asymmetry factor remains between 0.8 and 1.2.

Protocol 3: LC-MS/MS Analysis

• Step 1: Use a similar C18 column but switch to MS-grade solvents supplemented with 0.1% formic acid.

• Step 2: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode.

• Step 3: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the hydrazone precursor ion to its primary product ions.

• Causality: Formic acid acts as a proton source, facilitating the ionization of the basic hydrazone nitrogen in the ESI source. This drastically lowers the Limit of Detection (LOD) compared to UV-Vis.

• Self-Validation Mechanism: Spike all samples with an isotopically labeled internal standard prior to extraction. This corrects for matrix-induced ion suppression; if the internal standard recovery falls outside the 80-120% range, the data point is automatically flagged and rejected.

Protocol 4: Spectrophotometric Assay

Historically, D-ribulose o-nitrophenylhydrazone has been utilized as a highly reliable standard for calibration in biochemical assays[2].

• Step 1: Generate a standard curve by measuring the absorbance of a series of known concentrations of the pure derivative.

• Step 2: Measure the absorbance of the unknown derivatized sample.

• Causality: By creating a calibration curve with known concentrations of the pure derivative, the concentration of the ketopentose in an unknown sample can be accurately determined after derivatization[2]. While less specific than chromatography, it provides rapid, high-throughput estimations.

Quantitative Method Comparison

The following table summarizes the performance characteristics of each method when cross-validated according to ICH Q2(R2) standards.

Performance Parameter	HPLC-UV	LC-MS/MS	Spectrophotometry
Limit of Detection (LOD)	0.5 µg/mL	0.01 µg/mL	5.0 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL	0.03 µg/mL	15.0 µg/mL
Linearity (R²)	> 0.998	> 0.999	> 0.985
Precision (%RSD)	< 2.0%	< 5.0%	< 8.0%
Matrix Interference	Moderate	Low (with MRM)	High
Primary Use Case	Routine Quality Control	Trace Biological Analysis	Rapid Concentration Estimation

Conclusion

Choosing the correct analytical method depends entirely on the sample matrix and required sensitivity. LC-MS/MS is mandatory for trace-level biological samples where matrix effects are severe. Conversely, HPLC-UV provides the highest precision (%RSD < 2.0%) for routine pharmaceutical quality control, making it the gold standard for batch release testing of synthesized sugars.

References

• ICH Q2(R2)
• Source: benchchem.
• Source: chemicalbook.
• Source: vdoc.

Sources

• 1. 6155-41-5 | CAS DataBase [m.chemicalbook.com]
• 2. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Analytical Derivatization of Ketopentoses: A Comparative Guide to D-Ribulose o-Nitrophenylhydrazone vs. 2,4-Dinitrophenylhydrazone Derivatives

The Analytical Bottleneck: Native Ketopentose Detection

The quantitative analysis of rare ketopentoses like D-ribulose is a critical step in enzymology, drug development, and metabolic profiling. However, researchers face a fundamental physical limitation: sugars lack a strong conjugated chromophore. Direct UV-Vis detection of native D-ribulose is restricted to the 190–195 nm wavelength range (1[1]). At these low wavelengths, mobile phase solvents, buffer salts, and biological matrix contaminants exhibit massive background absorption, rendering direct High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly insensitive and prone to baseline drift.

To bypass this bottleneck, pre-column chemical derivatization using UV-active labeling agents is employed. By reacting the C2 carbonyl group of D-ribulose with hydrazine derivatives—specifically o-nitrophenylhydrazine (ONPH) or 2,4-dinitrophenylhydrazine (DNPH) —scientists can synthesize stable hydrazones with robust chromophores that shift detection into the highly specific 360–430 nm range (2[2]).

Mechanistic Causality of Hydrazone Formation

The formation of a D-ribulose-hydrazone derivative proceeds via a classic nucleophilic addition-elimination mechanism. The terminal nitrogen of the hydrazine reagent acts as a nucleophile, attacking the electrophilic C2 carbonyl carbon of the open-chain form of D-ribulose. This is followed by the elimination of a water molecule to lock the structure into a stable C=N hydrazone linkage (3[3]).

Stereochemical Integrity: Because D-ribulose is a chiral molecule with stereocenters at the C3 and C4 positions, and the derivatization strictly occurs at the C2 carbonyl, the absolute configuration of the sugar backbone is perfectly retained in the final product (3[3]).

Chemical mechanism of D-ribulose derivatization using ONPH and DNPH reagents.

Comparative Performance: ONPH vs. DNPH Derivatives

Historically, DNPH (Brady's Reagent) was the undisputed standard for carbonyl characterization due to its tendency to form highly crystalline, insoluble precipitates. However, for modern chromatographic applications, ONPH (also known as 2-NPH) is vastly superior. The presence of a single ortho-nitro group in ONPH provides sufficient UV absorbance while maintaining enough hydrophilicity to prevent the derivative from crashing out of aqueous mobile phases during Reversed-Phase HPLC (RP-HPLC).

Quantitative & Qualitative Comparison Table

Property	D-Ribulose o-Nitrophenylhydrazone (ONPH)	D-Ribulose 2,4-Dinitrophenylhydrazone (DNPH)
Primary Analytical Application	HPLC-UV quantification, LC-MS	Classical precipitation, TLC, X-Ray Crystallography
UV-Vis λmax​	~400 nm (Visible/UV boundary)	~360 nm (Deep UV region)
Melting Point	165 – 169 °C (4[4], 5[5])	~160 – 164 °C
Chromatographic Retention	Moderate hydrophobicity; sharp peaks on C18	Extreme hydrophobicity; broad peaks, risk of carryover
Matrix Interference	Extremely Low (400 nm avoids biological background)	Moderate (360 nm overlaps with some aromatic peptides)
Steric Hindrance	Lower (Single nitro group)	Higher (Ortho and para nitro groups)

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every chemical choice is grounded in mechanistic causality.

Protocol A: Pre-Column Synthesis & HPLC-UV Analysis of D-Ribulose-ONPH

Objective: High-sensitivity quantification of D-ribulose in biological matrices.

• Reagent Preparation: Prepare a 0.5 M solution of 2-nitrophenylhydrazine hydrochloride in methanol.

  • Causality: Methanol ensures complete solubility of the reagent while remaining miscible with aqueous sugar samples.

• Acid Catalysis: Mix 100 µL of the D-ribulose sample with 100 µL of the ONPH reagent. Add 50 µL of 0.1 M HCl.

  • Causality: The acid protonates the carbonyl oxygen of D-ribulose, increasing the electrophilicity of the C2 carbon and making it highly susceptible to nucleophilic attack by the hydrazine nitrogen (3[3]).

• Thermal Incubation: Incubate the mixture at 50 °C for 60 minutes.

  • Causality: This specific temperature provides the optimal thermodynamic push to drive the dehydration step of the condensation reaction without causing thermal degradation or epimerization of the ketopentose.

• Solid-Phase Extraction (SPE) Cleanup: Pass the reaction mixture through a C18 SPE cartridge. Wash with 5% methanol in water, then elute the derivatized sugar with 80% methanol.

  • Causality: Unreacted ONPH is highly UV-active and will cause massive interfering peaks. SPE selectively retains the hydrophobic ONPH and D-ribulose-ONPH, allowing salts to wash away, before differential elution separates the product from excess reagent (2[2]).

• System Validation (The Self-Check): Inject a Reagent Blank (all reagents minus D-ribulose) alongside the sample. A valid system will demonstrate baseline resolution between the D-ribulose-ONPH peak and any residual reagent artifacts.

Self-validating HPLC-UV analytical workflow for ketopentose quantification.

Protocol B: Classical Synthesis of D-Ribulose-DNPH

Objective: Bulk precipitation for melting point verification and crystallographic identity.

• Brady's Reagent Preparation: Dissolve 2,4-dinitrophenylhydrazine in methanol, adding concentrated sulfuric acid dropwise until dissolved.

• Precipitation: Add the acidic DNPH solution to an aqueous concentrated sample of D-ribulose at room temperature.

  • Causality: The highly acidic environment rapidly catalyzes the formation of the hydrazone. The addition of the second nitro group (para to the hydrazine) drastically reduces the aqueous solubility of the product, driving an immediate thermodynamic precipitation.

• Isolation & Validation: Filter the precipitate and recrystallize from hot aqueous ethanol. Validate the identity by confirming a sharp melting point.

Applications in Enzymology and Drug Development

The choice between these derivatives directly impacts downstream biochemical applications. For instance, in the characterization of D-ribose isomerase from Mycobacterium smegmatis (an enzyme that catalyzes the conversion of D-ribose to D-ribulose), researchers historically relied on the formation and crystallization of the D-ribulose o-nitrophenylhydrazone derivative to definitively prove the identity of the enzymatic product (6[6]). Today, modern drug development pipelines evaluating pentose phosphate pathway inhibitors utilize the ONPH HPLC-UV workflow to achieve femtomole-level sensitivity and batch-to-batch consistency.

References

• Izumori, K., Rees, A. W., & Elbein, A. D. (1975). Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis. PubMed (NIH). Retrieved from [Link][6]

• Collins, P. M., & Oparaeche, N. N. (1975). A Photochemical Route to D-Ribulose: a Type I Ring Contraction. Royal Society of Chemistry. Retrieved from[Link][4]

• Fisheries Research Board of Canada. (1958). Annual Report for 1957 to 1958 of Technological Station Vancouver BC. Canada.ca. Retrieved from [Link][5]

• Shimadzu Corporation. (2025). Detection Methods (1) - UV-Visible Detection. Retrieved from[Link][1]

Sources

• 1. Detection Methods (1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. benchchem.com [benchchem.com]
• 3. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 4. A photochemical route to D-ribulose: a Type I ring contraction of a diulose - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 6. Purification, crystallization, and properties of D-ribose isomerase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

D-Ribuloseo-nitrophenyl-hydrazone proper disposal procedures

As a Senior Application Scientist, ensuring the safe handling and disposal of reactive derivatized carbohydrates is critical for maintaining both laboratory safety and environmental compliance. D-Ribulose o-nitrophenyl-hydrazone is a highly specialized compound, and its disposal requires a rigorous, mechanistic understanding of its chemical properties.

Here is the comprehensive, step-by-step operational guide for the proper disposal and spill management of D-Ribulose o-nitrophenyl-hydrazone.

Chemical Context & Mechanistic Hazard Analysis

D-Ribulose o-nitrophenyl-hydrazone is synthesized via the condensation of D-ribulose's ketone group with o-nitrophenylhydrazine. This derivatization is a classical technique used to stabilize and characterize ketopentoses that are otherwise difficult to analyze in their native, highly soluble states [1].

While the addition of the o-nitrophenylhydrazone moiety aids in chromatographic analysis, it fundamentally alters the reactive hazard profile of the molecule. The parent compound, o-nitrophenylhydrazine, is a known reactive and explosive hazard [2].

Causality of Hazard: In the derivatized form, the proximity of the strongly electron-withdrawing ortho-nitro group to the electron-rich hydrazone linkage creates an intramolecular redox pair. If subjected to extreme heat, friction, or confinement, the molecule can undergo rapid, exothermic degradation. The nitro group acts as an internal oxidizing agent, while the carbon-nitrogen backbone serves as the fuel. Consequently, the solid must be treated as a flammable, potentially explosive material under specific conditions, necessitating strict operational controls during disposal.

Physicochemical & Hazard Profile

To properly segregate this waste, personnel must understand its quantitative and qualitative hazard metrics [3].

Property / Metric	Value / Description	Operational Implication
CAS Number	6155-41-5	Use for exact EHS waste profiling.
Molecular Formula	C₁₁H₁₅N₃O₆	High nitrogen/oxygen content indicates energetic potential.
Molecular Weight	285.25 g/mol	Heavy derivative; settles rapidly as a dust hazard.
Primary Hazard Class	Flammable Solid (Class 4.1), Toxic	Requires anti-static handling and strict ignition control.
Incompatibilities	Strong oxidizers, strong bases	Never mix with nitric acid or peroxide waste streams.
Decomposition Products	NOx, CO, CO₂, Hydrogen Cyanide (trace)	Incineration must occur at a facility with NOx scrubbers.

Disposal Workflow & Segregation Logic

The following diagram outlines the logical decision tree for segregating and processing D-Ribulose o-nitrophenyl-hydrazone waste to ensure it never reaches a critical reactive threshold.

Caption: Workflow for the segregation, labeling, and thermal destruction of hydrazone waste.

Step-by-Step Disposal Protocol

Self-Validating System: This protocol relies on continuous visual and environmental validation (e.g., ensuring no static buildup, verifying solvent compatibility) to prevent accidental ignition.

Phase 1: Waste Segregation and Preparation

• State Assessment: Determine if the waste is in solid crystalline form or dissolved in an organic solvent (e.g., ethanol, methanol).

  • Rationale: Solid forms carry a higher risk of dust explosion and static ignition, whereas liquid forms are primarily governed by the flammability of the carrier solvent.

• Solid Waste Packaging: Using non-sparking spatulas (e.g., PTFE, ceramic, or wooden), transfer solid waste into a conductive, anti-static waste bag.

  • Rationale: Friction from metal tools or static discharge from standard plastics can provide the activation energy required for the ignition of nitrophenylhydrazone derivatives.

• Liquid Waste Consolidation: Pour dissolved waste into a designated "Hazardous Organic Waste - Non-Halogenated" container (unless a halogenated solvent was used for the assay).

  • Critical Verification: Verify pH and contents of the waste container to ensure it contains NO strong oxidizing agents (e.g., nitric acid, perchloric acid). Mixing hydrazones with oxidizers will initiate a highly exothermic, potentially explosive reaction.

Phase 2: Labeling and Storage 4. Regulatory Labeling: Affix a hazardous waste tag immediately. Mark the contents specifically as "D-Ribulose o-nitrophenyl-hydrazone (Contains Nitro-aromatic Hydrazone)". Explicitly check the boxes for "Flammable" and "Toxic". 5. Temporary Storage: Store the sealed containers in a spark-proof, temperature-controlled flammables cabinet (maintained below 25°C).

• Rationale: Elevated temperatures can accelerate the degradation of the hydrazone linkage, leading to gas evolution (NOx, CO₂) and dangerous pressure buildup in sealed containers.

Phase 3: Final Destruction 6. Facility Transfer: Transfer the waste to Environmental Health and Safety (EHS) for high-temperature incineration.

• Rationale: Incineration at an approved facility is the only guaranteed method to completely break the robust N-N and C-N bonds without generating toxic aqueous byproducts that could harm aquatic ecosystems.

Emergency Spill Response Methodology

In the event of a localized spill, rapid and methodical containment is required to prevent aerosolization and static ignition.

• Ignition Isolation: Immediately extinguish all open flames and power down nearby electrical equipment to remove all ambient ignition sources.

• PPE Escalation: Don a particulate respirator (N95 or higher), anti-static nitrile gloves, and tight-sealing safety goggles.

  • Rationale: The compound is a severe mucous membrane irritant and potential sensitizer.

• Wetting the Spill: Gently mist the spilled solid with a fine spray of water or an inert aliphatic solvent (e.g., heptane) to suppress dust formation.

  • Rationale: Dry sweeping generates airborne dust clouds that are highly susceptible to static ignition and inhalation.

• Collection: Use a damp, non-abrasive absorbent pad to wipe up the material. Place all contaminated pads into a heavy-duty, anti-static waste bag. Do not use a standard laboratory vacuum.

• Surface Decontamination: Wash the affected area with a mild detergent and water. Collect the wash water for hazardous disposal, as the compound and its derivatives are harmful to aquatic organisms.

References

Personal protective equipment for handling D-Ribuloseo-nitrophenyl-hydrazone

An essential aspect of laboratory excellence is moving beyond basic compliance to establish a culture of self-validating safety and deep mechanistic understanding. As a Senior Application Scientist, I have designed this comprehensive operational guide for handling D-Ribulose o-nitrophenyl-hydrazone .

This guide synthesizes toxicological data with field-proven laboratory logistics, ensuring that your research team can safely utilize this critical carbohydrate derivative without compromising analytical integrity or occupational health.

Chemical Context & Hazard Profile

D-Ribulose o-nitrophenyl-hydrazone (CAS: 6155-41-5) is a stable, crystalline derivative utilized extensively as a calibration standard in carbohydrate derivatization assays[1][2]. Because native ketopentoses like D-ribulose are prone to isomerization and are difficult to quantify in their native state, forming a hydrazone linkage via nucleophilic addition-elimination with o-nitrophenylhydrazine provides a reliable, UV-active compound for structural and quantitative analysis[1].

However, the nitrophenylhydrazine moiety introduces significant toxicological risks. Hydrazine derivatives are known to be severe ocular, dermal, and respiratory irritants, and they carry potential mutagenic and sensitizing properties[3][4].

Table 1: Physicochemical Properties & Hazard Thresholds

Parameter	Value / Description	Operational Implication
CAS Number	6155-41-5[2]	Unique identifier required for SDS tracking and hazardous waste manifests.
Molecular Weight	285.25 g/mol [2]	Required for precise molarity calculations in standard calibration curves.
Physical State	Solid / Crystalline powder[1][5]	High risk of aerosolization; mandates strict inhalation prevention protocols.
Primary Hazards	Eye/Skin Irritant, Respiratory Irritant[4][6]	Requires defense-in-depth PPE (R36/37/38 hazard classifications).
Reactivity	Incompatible with strong oxidizers[4]	Store away from oxidizing agents; avoid electrostatic discharge during weighing.

Personal Protective Equipment (PPE) Matrix

It is not enough to simply wear PPE; researchers must understand the causality behind each selection to ensure the safety system is self-validating.

• Ocular Protection:

  • Requirement: Chemical safety goggles conforming to OSHA 29 CFR 1910.133 or EN166 standards[3].

  • Causality: Hydrazone powders can cause severe mechanical and chemical irritation to the cornea[6]. Standard safety glasses lack the orbital seal required to block fine, aerosolized particulates generated during powder transfer.

• Dermal Protection (Hands & Body):

  • Requirement: Double-gloving with heavy-duty Nitrile (minimum 5 mil thickness) and a fully buttoned, flame-resistant lab coat[6].

  • Causality: Hydrazine derivatives can act as skin sensitizers and may be absorbed dermally[6][7]. Nitrile provides superior chemical resistance compared to latex against the organic solvents (e.g., ethanol, pyridine) typically used to solubilize D-ribulose derivatives.

• Respiratory Protection:

  • Requirement: Operation strictly within a certified Class II Type A2 biological safety cabinet or chemical fume hood. If a hood is unavailable, a NIOSH-approved N95 or P100 particulate respirator is mandatory[3][7].

  • Causality: The primary exposure route during the handling of lyophilized D-Ribulose o-nitrophenyl-hydrazone is the inhalation of fugitive dust[7]. Active capture via a fume hood prevents respiratory tract sensitization.

Operational Workflows & Methodologies

Operational workflow and PPE checkpoints for handling D-Ribulose o-nitrophenyl-hydrazone.

Protocol: Safe Weighing and Solubilization for Calibration Standards

Self-Validating Step: Before beginning, verify the fume hood monitor to ensure the face velocity is within the safe operating range (typically 80–120 feet per minute).

• Preparation: Line the analytical balance inside the fume hood with anti-static weighing paper. This prevents the electrostatic dispersion and repulsion of the fine hydrazone powder.

• PPE Verification: Don chemical splash goggles, a lab coat, and double nitrile gloves[6].

• Transfer: Using a static-free micro-spatula, carefully transfer the D-Ribulose o-nitrophenyl-hydrazone powder to the balance. Keep the source container open for the absolute minimum time required to prevent ambient moisture absorption and dust escape.

• Solubilization: Transfer the weighed powder directly into a pre-tared, sealable volumetric flask. Add the appropriate solvent (e.g., aqueous ethanol) slowly to wash the neck of the flask, ensuring all powder is submerged before agitating.

• Decontamination: Wipe down the balance and surrounding hood area with a solvent-dampened Kimwipe, followed by a standard laboratory detergent solution to degrade any residual hydrazone traces.

Emergency Response & Spill Management

Immediate, calculated action is required in the event of an exposure or spill to prevent acute toxicity.

• Ocular/Dermal Exposure: Immediately flush the affected area at an eyewash station or safety shower for a minimum of 15 minutes[3][4]. Remove contaminated clothing immediately. Seek occupational medical evaluation, providing the SDS for CAS 6155-41-5.

• Dry Spill Protocol:

  • Evacuate personnel from the immediate vicinity.

  • Don a NIOSH-approved P100 respirator if the spill occurred outside of a functioning fume hood[7].

  • Critical Warning: Do not dry sweep. Dry sweeping aerosolizes the toxic dust, drastically increasing inhalation risk[6].

  • Lightly mist the spill with water or cover it with damp, absorbent paper towels to suppress dust formation[4].

  • Carefully scoop the dampened material using a non-sparking tool into a chemically compatible, sealable hazardous waste container.

Waste Disposal & Logistical Plan

D-Ribulose o-nitrophenyl-hydrazone and its parent compounds must never be disposed of in standard municipal waste or flushed down aqueous drains[6].

• Solid Waste: Contaminated gloves, Kimwipes, weighing papers, and empty reagent bottles must be placed in a designated, clearly labeled solid hazardous waste bin.

• Liquid Waste: Solutions containing the hydrazone derivative must be collected in compatible high-density polyethylene (HDPE) carboys. Ensure strict segregation from strong oxidizing agents to prevent exothermic reactions[4].

• Logistics: Coordinate with a licensed environmental waste disposal vendor for chemical incineration. The waste manifest should clearly denote the presence of toxic, nitrogenous organic compounds.

References

• "Material Safety Data Sheet - 4-Nitrophenylhydrazine hydrochloride, 98% (titr.)", Cole-Parmer. [Link]

Sources

• 1. D-Ribuloseo-nitrophenyl-hydrazone | Benchchem [benchchem.com]
• 2. 6155-41-5 | CAS DataBase [m.chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 5. Page loading... [guidechem.com]
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• 7. pfaltzandbauer.com [pfaltzandbauer.com]